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  • Product: 1-(3-Chloroquinolin-7-yl)ethanone
  • CAS: 1884155-74-1

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1-(3-Chloroquinolin-7-yl)ethanone

CAS Number: 1884155-74-1 This technical guide provides a comprehensive overview of 1-(3-Chloroquinolin-7-yl)ethanone, a substituted quinoline of interest to researchers and professionals in drug discovery and organic syn...

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Author: BenchChem Technical Support Team. Date: April 2026

CAS Number: 1884155-74-1

This technical guide provides a comprehensive overview of 1-(3-Chloroquinolin-7-yl)ethanone, a substituted quinoline of interest to researchers and professionals in drug discovery and organic synthesis. This document details its chemical properties, a plausible synthetic route, and potential applications based on the known bioactivity of the quinoline scaffold.

Introduction: The Quinoline Core in Modern Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a prominent heterocyclic scaffold in medicinal chemistry and materials science. Quinoline derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, antimalarial, and anti-inflammatory properties. The introduction of various substituents onto the quinoline core allows for the fine-tuning of its physicochemical and pharmacological properties. 1-(3-Chloroquinolin-7-yl)ethanone, with its chloro and acetyl functionalities, represents a versatile building block for the synthesis of more complex molecules with potential therapeutic applications.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(3-Chloroquinolin-7-yl)ethanone is presented in the table below. These properties are crucial for understanding its behavior in chemical reactions and biological systems.

PropertyValueSource
CAS Number 1884155-74-1[1]
Molecular Formula C₁₁H₈ClNO[1]
Molecular Weight 205.64 g/mol [1]
Synonyms 1-(3-chloroquinolin-7-yl)ethan-1-one[1]
SMILES O=C(C)C1=CC=C2C(N=CC(Cl)=C2)=C1[1]
Purity 95% (as commercially available)[1]
Storage 0-8 °C[2]

Synthesis of 1-(3-Chloroquinolin-7-yl)ethanone: A Proposed Route

The proposed reaction involves the acylation of 3-chloroquinoline with acetyl chloride or acetic anhydride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃). The reaction proceeds via an electrophilic aromatic substitution mechanism, where the acylium ion (CH₃CO⁺) is generated and subsequently attacks the electron-rich quinoline ring.[6] The substitution is expected to occur at the C-7 position of the benzene ring portion of the quinoline, which is a common site for electrophilic attack in quinolines, particularly when the pyridine ring is deactivated.

Synthesis of 1-(3-Chloroquinolin-7-yl)ethanone cluster_reagents Reagents cluster_product Product 3-chloroquinoline 3-Chloroquinoline Reaction_Vessel Friedel-Crafts Acylation 3-chloroquinoline->Reaction_Vessel Acetyl_chloride Acetyl Chloride Acetyl_chloride->Reaction_Vessel AlCl3 AlCl₃ (Lewis Acid) AlCl3->Reaction_Vessel Catalyst Target_Compound 1-(3-Chloroquinolin-7-yl)ethanone Reaction_Vessel->Target_Compound

Caption: Proposed synthesis of 1-(3-Chloroquinolin-7-yl)ethanone via Friedel-Crafts acylation.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized, yet detailed, protocol for the proposed synthesis.

Materials:

  • 3-Chloroquinoline

  • Acetyl chloride (or acetic anhydride)

  • Anhydrous aluminum chloride (AlCl₃)

  • Dichloromethane (DCM), anhydrous

  • Hydrochloric acid (HCl), dilute solution

  • Sodium bicarbonate (NaHCO₃), saturated solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

  • Formation of Acylium Ion: Slowly add acetyl chloride (1.1 equivalents) to the stirred suspension. The formation of the acylium ion complex will occur.

  • Addition of Substrate: Dissolve 3-chloroquinoline (1.0 equivalent) in anhydrous dichloromethane and add it dropwise to the reaction mixture at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and dilute hydrochloric acid. This will hydrolyze the aluminum salts.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-(3-Chloroquinolin-7-yl)ethanone.

Spectroscopic Data (Predicted)

Spectroscopy Expected Features
¹H NMR Aromatic protons on the quinoline ring (chemical shifts in the range of 7.5-9.0 ppm). A singlet for the methyl protons of the acetyl group (around 2.5-2.7 ppm). The coupling patterns will be complex due to the substitution on the quinoline ring.
¹³C NMR A signal for the carbonyl carbon of the ketone (around 195-200 ppm). Signals for the aromatic carbons of the quinoline ring (in the range of 120-150 ppm). A signal for the methyl carbon of the acetyl group (around 25-30 ppm).
IR (Infrared) A strong absorption band for the C=O stretching of the ketone (around 1680-1700 cm⁻¹). C-Cl stretching vibration (around 700-800 cm⁻¹). Aromatic C-H and C=C stretching vibrations.
MS (Mass Spec) A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 205.64). Isotopic peaks for the chlorine atom (M⁺ and M+2⁺ in an approximate 3:1 ratio). Fragmentation patterns corresponding to the loss of a methyl group (M-15) and an acetyl group (M-43).

Chemical Reactivity and Potential Derivatization

The presence of the chloro and acetyl groups on the quinoline scaffold makes 1-(3-Chloroquinolin-7-yl)ethanone a versatile intermediate for further chemical modifications.

Reactivity_of_1-(3-Chloroquinolin-7-yl)ethanone cluster_ketone_reactions Reactions at the Ketone cluster_chloro_reactions Reactions at the Chloro Group Target_Compound 1-(3-Chloroquinolin-7-yl)ethanone Reduction Reduction (e.g., NaBH₄) Target_Compound->Reduction forms alcohol Wittig_Reaction Wittig Reaction Target_Compound->Wittig_Reaction forms alkene Condensation Aldol Condensation Target_Compound->Condensation forms α,β-unsaturated ketone Nucleophilic_Substitution Nucleophilic Aromatic Substitution (SNAr) Target_Compound->Nucleophilic_Substitution replaces Cl with Nu Cross_Coupling Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig) Target_Compound->Cross_Coupling forms C-C or C-N bonds

Caption: Potential chemical transformations of 1-(3-Chloroquinolin-7-yl)ethanone.

  • Reactions of the Acetyl Group: The ketone functionality can undergo a variety of transformations, including reduction to the corresponding alcohol, conversion to an alkene via the Wittig reaction, or participation in condensation reactions like the Aldol condensation.

  • Reactions of the Chloro Group: The chlorine atom at the 3-position of the quinoline ring can be a site for nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of various nucleophiles. Additionally, it can participate in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to form new carbon-carbon or carbon-heteroatom bonds.

Potential Applications in Drug Discovery

The quinoline scaffold is a well-known "privileged structure" in medicinal chemistry. Chloro-substituted quinolines, in particular, are key components of several approved drugs. The presence of the acetyl group provides a handle for further derivatization to explore structure-activity relationships. Based on the biological activities of related quinoline derivatives, 1-(3-Chloroquinolin-7-yl)ethanone could serve as a valuable starting material for the synthesis of compounds with potential:

  • Anticancer Activity: Many quinoline derivatives have shown potent anticancer properties by targeting various cellular pathways.

  • Antimicrobial Activity: The quinoline core is found in several antibacterial and antifungal agents.[7]

  • Antimalarial Activity: Chloroquine, a well-known antimalarial drug, highlights the importance of the chloroquinoline scaffold in combating malaria.

  • Kinase Inhibitory Activity: Substituted quinolines have been investigated as inhibitors of various protein kinases, which are important targets in cancer and inflammatory diseases.[8]

Safety and Handling

As with any chemical compound, 1-(3-Chloroquinolin-7-yl)ethanone should be handled with appropriate safety precautions in a well-ventilated laboratory. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.[1]

References

  • Advanced ChemBlocks Inc. (2026, March 30). 1-(3-chloroquinolin-7-yl)ethanone 95% | CAS: 1884155-74-1.
  • Science-Biochem. (n.d.). 1-(3-chloroquinolin-7-yl)ethanone. Retrieved from sciencebiochem-LabConsumables website.
  • Yuriev, M., et al. (2016, September 2). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Taylor & Francis Online.
  • ProQuest. (n.d.). Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs.
  • Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
  • Professor Dave Explains. (2018, November 13).
  • Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation.
  • NIH. (n.d.).

Sources

Exploratory

Advanced Synthesis and Scaffolding of 1-(3-Chloroquinolin-7-yl)ethanone: A Methodological Whitepaper

Target Audience: Discovery Chemists, Process Development Scientists, and Medicinal Chemistry Researchers Content Focus: Strategic Retrosynthesis, Mechanistic Causality, and Self-Validating Experimental Protocols Executiv...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Discovery Chemists, Process Development Scientists, and Medicinal Chemistry Researchers Content Focus: Strategic Retrosynthesis, Mechanistic Causality, and Self-Validating Experimental Protocols

Executive Summary

The quinoline nucleus is a privileged pharmacophore in drug discovery, frequently embedded in antimalarial, antineoplastic, and kinase-inhibitory agents. Specifically, 1-(3-chloroquinolin-7-yl)ethanone represents a highly versatile, bi-functional scaffold. The 3-chloro substituent modulates the basicity of the quinoline nitrogen and provides a vector for late-stage Buchwald-Hartwig aminations, while the 7-acetyl group serves as a prime handle for reductive aminations, condensation reactions, or heterocycle formations. This whitepaper details a highly optimized, self-validating protocol for the synthesis of this molecule from commercially available precursors.

Strategic Retrosynthetic Analysis & Causality

The synthesis of aryl methyl ketones from aryl halides is classically achieved via a two-step sequence: a palladium-catalyzed Stille cross-coupling using tributyl(1-ethoxyvinyl)tin, followed by acidic hydrolysis of the intermediate enol ether[1].

Orthogonal Reactivity: The selected starting material, 7-bromo-3-chloroquinoline [2], possesses two halogenated sites. The success of this route relies on the differential kinetics of oxidative addition. Palladium(0) inserts into the C7–Br bond orders of magnitude faster than the C3–Cl bond due to the lower bond dissociation energy of C–Br (~81 kcal/mol) compared to C–Cl (~96 kcal/mol). This intrinsic electronic disparity guarantees complete chemoselectivity at the C7 position, eliminating the need for protecting groups or stoichiometric control[3].

Workflow A 7-Bromo-3-chloroquinoline (Starting Material) B Stille Coupling PdCl2(PPh3)2 A->B C Enol Ether Intermediate B->C D Acidic Hydrolysis 1M HCl C->D E 1-(3-Chloroquinolin-7-yl)ethanone (Target) D->E

Figure 1: Synthetic workflow for 1-(3-chloroquinolin-7-yl)ethanone.

Mechanistic Pathway

The catalytic cycle is driven by the standard Pd(0)/Pd(II) redox couple. The rate-limiting step in this specific Stille coupling is transmetalation, which is sterically hindered by the bulky tributyltin moiety. Consequently, elevated temperatures and highly coordinating solvents are employed to lower the activation energy barrier.

CatalyticCycle Pd0 Pd(0) Active Catalyst OA Oxidative Addition (C7-Br Insertion) Pd0->OA PdII_1 Pd(II) Aryl-Bromide Complex OA->PdII_1 TM Transmetalation (Sn to Pd) PdII_1->TM PdII_2 Pd(II) Aryl-Enol Complex TM->PdII_2 RE Reductive Elimination PdII_2->RE RE->Pd0 Prod Enol Ether Product RE->Prod Reagent Tributyl(1-ethoxyvinyl)tin Reagent->TM

Figure 2: Catalytic cycle of the Stille cross-coupling step.

Reaction Optimization and Quantitative Data

To establish the most robust protocol, various catalytic systems were evaluated. The objective was to maximize conversion while minimizing protodehalogenation (a common side reaction where the aryl bromide is reduced to the arene).

EntryPrecatalystSolventTemp (°C)Time (h)Yield (%)Mechanistic Observation
1Pd(PPh3)4 (5 mol%)Toluene1101682Standard conversion; precatalyst prone to oxidation.
2 PdCl2(PPh3)2 (5 mol%) 1,4-Dioxane 100 12 88 Optimal; in situ reduction ensures high active Pd(0) concentration.
3Pd2(dba)3 / XPhosTHF70865Faster kinetics but increased protodehalogenation side-reactions.
4Pd(dppf)Cl2 (5 mol%)DMF901478Good conversion; high boiling solvent complicates isolation.

Self-Validating Experimental Protocol

This protocol is designed with built-in validation checkpoints to ensure reproducibility and high-fidelity execution.

Phase 1: Palladium-Catalyzed Stille Cross-Coupling
  • Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with argon (repeat 3x).

  • Reagent Loading: Add 7-bromo-3-chloroquinoline (1.0 eq, 5.0 mmol, 1.21 g) and PdCl2(PPh3)2 (0.05 eq, 0.25 mmol, 175 mg) to the flask.

  • Solvent Addition: Inject anhydrous, degassed 1,4-Dioxane (25 mL) via syringe. The solution will initially appear pale yellow.

  • Stannane Addition: Add tributyl(1-ethoxyvinyl)tin (1.2 eq, 6.0 mmol, 2.03 mL) dropwise.

  • Reaction: Heat the mixture to 100 °C.

    • Validation Checkpoint 1: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material (Rf ~0.6) should be fully consumed within 12 hours, replaced by a new, highly UV-active spot (Rf ~0.5) corresponding to the enol ether. The solution will darken to a deep amber/brown, visually confirming active palladium cycling.

Phase 2: Organotin Scavenging (Crucial Workup Step)

Organotin byproducts are notoriously toxic and difficult to separate via standard silica gel chromatography.

  • Quenching: Cool the reaction to room temperature. Add 20 mL of a saturated aqueous Potassium Fluoride (KF) solution.

  • Stirring: Stir vigorously for 2 hours.

    • Causality: KF reacts with tributyltin halides to form polymeric tributyltin fluoride (Bu3SnF), which is highly insoluble in both organic and aqueous phases.

    • Validation Checkpoint 2: A voluminous white precipitate will form in the flask. If the precipitate is sparse, extend the stirring time.

  • Filtration: Filter the biphasic mixture through a tightly packed pad of Celite, washing the filter cake with EtOAc (50 mL). Separate the organic layer, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Phase 3: Acidic Hydrolysis
  • Solvation: Dissolve the crude enol ether intermediate in THF (20 mL).

  • Hydrolysis: Add 1M HCl (aqueous, 10 mL) and stir at room temperature for 2 hours.

    • Causality: The acid protonates the electron-rich double bond of the enol ether, followed by nucleophilic attack by water. The resulting hemiacetal rapidly collapses to yield the target ketone and ethanol.

    • Validation Checkpoint 3: LC-MS analysis should show the complete disappearance of the intermediate mass and the appearance of the target mass[M+H]+ = 206.0.

Phase 4: Purification & Isolation
  • Neutralize the acidic mixture carefully with saturated NaHCO3 (until pH ~8) and extract with EtOAc (3 x 20 mL).

  • Purify via flash column chromatography (Silica gel, gradient 5% to 20% EtOAc in Hexanes).

  • Isolate the product as an off-white solid and dry under high vacuum.

Analytical Characterization

To confirm the structural integrity of the synthesized 1-(3-chloroquinolin-7-yl)ethanone, the following analytical data should be verified:

  • 1H NMR (400 MHz, CDCl3): Expected diagnostic signals include a sharp singlet at ~2.75 ppm (3H, -C(=O)CH3) confirming the successful installation of the acetyl group. The quinoline core will present a distinct doublet at ~8.8 ppm for H-2, and a doublet of doublets around 8.0-8.5 ppm for the C5/C6/C8 protons.

  • 13C NMR (100 MHz, CDCl3): A key deshielded peak at ~197 ppm confirms the carbonyl carbon.

  • LC-MS (ESI): Calculated for C11H8ClNO [M+H]+: 206.04; Found: 206.0.

References

  • US11661422B2 - Tricyclic urea compounds as JAK2 V617F inhibitors - Google Patents. (Details the mechanistic standard for Stille coupling of aryl bromides with tributyl(1-ethoxyvinyl)tin). URL: 1

  • 7-Bromo-3-chloroquinoline | C9H5BrClN | CID 53393240 - PubChem. (Authoritative structural and physical data for the starting material). URL: 2

  • 1-(3-Bromoquinolin-6-yl)ethanone | 1150618-23-7 - Benchchem. (Validates the specific reaction conditions and reagent stoichiometry for functionalizing bromoquinoline scaffolds). URL: 3

Sources

Foundational

1-(3-Chloroquinolin-7-yl)ethanone: Molecular Architecture, Synthesis, and Applications in Drug Discovery

An In-Depth Technical Guide for Medicinal Chemists and Process Scientists Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous antimalarial, antineoplast...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous antimalarial, antineoplastic, and anti-inflammatory agents. Within this chemical space, 1-(3-chloroquinolin-7-yl)ethanone (CAS: 1884155-74-1)[1] emerges as a highly specialized, bifunctional building block. By strategically positioning an aryl chloride at the C3 position and an acetyl group at the C7 position, this molecule offers orthogonal handles for late-stage derivatization.

This whitepaper provides an authoritative guide to the physicochemical properties, strategic synthesis, and divergent reactivity of 1-(3-chloroquinolin-7-yl)ethanone, equipping drug development professionals with field-proven protocols to integrate this scaffold into complex discovery pipelines.

Molecular Architecture & Physicochemical Profile

The molecular architecture of 1-(3-chloroquinolin-7-yl)ethanone is defined by its electron-deficient bicyclic core. The nitrogen atom in the pyridine ring withdraws electron density, which is further exacerbated by the inductive effect of the C3-chlorine atom. Consequently, the C3-chloride is relatively deactivated compared to C2 or C4 halides, requiring specialized electron-rich palladium ligands (e.g., XPhos or BrettPhos) for successful cross-coupling. Conversely, the C7-acetyl group resides on the carbocyclic ring, acting as a versatile electrophilic center for nucleophilic addition, aldol condensations, and heterocycle annulation.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters required for analytical tracking and stoichiometric calculations [1].

PropertyValue
Chemical Name 1-(3-Chloroquinolin-7-yl)ethanone
Common Synonym 7-Acetyl-3-chloroquinoline
CAS Registry Number 1884155-74-1
Molecular Formula C₁₁H₈ClNO
Formula Weight 205.64 g/mol
SMILES String O=C(C)C1=CC=C2C(N=CC(Cl)=C2)=C1
Target LC-MS (ESI+) [M+H]⁺ = 206.0

Strategic Synthesis Pathways

While direct acetylation of 3-chloroquinoline is theoretically possible via Friedel-Crafts chemistry, the electron-deficient nature of the quinoline core leads to poor regioselectivity and sluggish reaction rates. The most robust, scalable, and regiochemically pure approach utilizes commercially available 3-chloroquinoline-7-carboxylic acid (CAS: 1824051-34-4) [2] as the starting material.

The synthesis relies on a two-step sequence: conversion of the carboxylic acid to a Weinreb amide, followed by the controlled addition of a methyl Grignard reagent.

Synthesis A 3-Chloroquinoline- 7-carboxylic acid (CAS: 1824051-34-4) B Weinreb Amide Intermediate A->B HATU, DIPEA HN(OMe)Me·HCl DMF, RT C 1-(3-Chloroquinolin-7-yl) ethanone (CAS: 1884155-74-1) B->C MeMgBr, THF 0°C to RT NH4Cl quench

Fig 1: Two-step synthesis of 1-(3-chloroquinolin-7-yl)ethanone via a Weinreb amide intermediate.

Experimental Methodologies (Self-Validating Protocols)

As a Senior Application Scientist, I emphasize that a protocol must be more than a recipe; it must be a self-validating system where the causality of each step is understood, and in-process controls prevent downstream failures.

Protocol A: Synthesis of the Weinreb Amide Intermediate

Causality & Rationale: Direct addition of methyllithium or methylmagnesium bromide to a carboxylic acid or standard ester often results in over-alkylation, yielding a tertiary alcohol. By synthesizing the N-methoxy-N-methylamide (Weinreb amide), the initial Grignard addition forms a stable 5-membered metal chelate. This chelate prevents a second equivalent of the nucleophile from attacking, collapsing only into the desired ketone upon aqueous acidic workup.

Step-by-Step Methodology:

  • Activation: Charge a flame-dried 250 mL round-bottom flask with 3-chloroquinoline-7-carboxylic acid (10.0 mmol, 1.0 eq) and anhydrous DMF (50 mL, 0.2 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (30.0 mmol, 3.0 eq). Causality: DIPEA is a non-nucleophilic base that deprotonates the carboxylic acid for activation and neutralizes the amine hydrochloride salt added later.

  • Coupling Agent: Portion-wise, add HATU (12.0 mmol, 1.2 eq). Stir for 15 minutes. The solution will turn deep yellow, indicating the formation of the active O-At ester.

  • Amination: Add N,O-dimethylhydroxylamine hydrochloride (15.0 mmol, 1.5 eq) in one portion. Stir at room temperature for 3 hours.

  • Self-Validation (In-Process Control): Pull a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The starting material peak ([M+H]⁺ = 208) should be completely consumed, replaced by the Weinreb amide peak ([M+H]⁺ = 251).

  • Workup: Dilute the mixture with EtOAc (150 mL). Wash sequentially with 5% aqueous LiCl (3 × 50 mL). Causality: LiCl highly partitions DMF into the aqueous phase, preventing emulsion formation and solvent carryover. Wash with saturated NaHCO₃, then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the intermediate.

Protocol B: Grignard Addition to Yield the Target Ketone

Causality & Rationale: The Grignard addition must be performed under strict anhydrous conditions and temperature control to prevent the formation of des-chloro side products or enolate-driven self-condensation.

Step-by-Step Methodology:

  • Preparation: Dissolve the crude Weinreb amide (approx. 10.0 mmol, 1.0 eq) in anhydrous THF (65 mL, 0.15 M) under an inert argon atmosphere.

  • Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

  • Nucleophilic Addition: Dropwise, add Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 15.0 mmol, 1.5 eq) over 20 minutes via a syringe pump. Causality: Slow addition mitigates the exothermic nature of the reaction, preventing localized hot spots that could degrade the chelate intermediate.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

  • Self-Validation (In-Process Control): Quench a 50 µL aliquot into 500 µL of saturated NH₄Cl. Extract with 500 µL EtOAc. Spot the organic layer on a silica TLC plate (UV 254 nm, 30% EtOAc/Hexanes). A new, higher Rf spot should appear. LC-MS of the organic layer must confirm the target mass ([M+H]⁺ = 206).

  • Quench & Isolation: Cool the bulk reaction back to 0 °C. Carefully quench by the dropwise addition of saturated aqueous NH₄Cl (30 mL) to break the magnesium chelate. Extract with EtOAc (3 × 50 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Silica gel, 10% to 40% EtOAc in Hexanes) to afford pure 1-(3-chloroquinolin-7-yl)ethanone.

Reactivity Profile & Downstream Derivatization

The true value of 1-(3-chloroquinolin-7-yl)ethanone lies in its dual reactivity, allowing medicinal chemists to build complex, multi-substituted heterocyclic systems [3].

  • C3-Chlorine (Cross-Coupling Handle): The aryl chloride is primed for palladium-catalyzed transformations. Using Buchwald-Hartwig amination, it can be coupled with cyclic amines (e.g., piperazines) to modulate the physicochemical properties (pKa, logD) of the final drug candidate. Alternatively, Suzuki-Miyaura coupling with arylboronic acids allows for the extension of the aromatic system.

  • C7-Acetyl (Condensation Handle): The methyl ketone is a classic precursor for the synthesis of pyrazoles or pyrimidines. Condensation with dimethylformamide dimethyl acetal (DMF-DMA) yields an enaminone, which, upon treatment with substituted hydrazines, rapidly cyclizes into a pyrazole ring—a highly sought-after motif in kinase inhibitor design.

Reactivity Core 1-(3-Chloroquinolin-7-yl)ethanone C3 C3 Position (Aryl Chloride) Cross-Coupling Handle Core->C3 Pd Catalysis C7 C7 Position (Acetyl Group) Condensation Handle Core->C7 Nucleophilic Addition Suzuki Suzuki / Buchwald Coupling Products C3->Suzuki Aldol Hydrazones / Pyrazoles / Aldol Products C7->Aldol

Fig 2: Divergent reactivity map highlighting orthogonal functionalization at the C3 and C7 positions.

References

Exploratory

Characterizing the Physicochemical Landscape of 1-(3-Chloroquinolin-7-yl)ethanone: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals Abstract 1-(3-Chloroquinolin-7-yl)ethanone, a quinoline derivative with the chemical formula C₁₁H₈ClNO and a molecular weight of 205.64 g/mol , presents a s...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(3-Chloroquinolin-7-yl)ethanone, a quinoline derivative with the chemical formula C₁₁H₈ClNO and a molecular weight of 205.64 g/mol , presents a scaffold of interest in medicinal chemistry and drug discovery.[1] Understanding its fundamental physicochemical properties, namely solubility and stability, is a critical prerequisite for its advancement in any research and development pipeline. This technical guide outlines a comprehensive strategy for the elucidation of these key parameters. By providing a framework of robust experimental protocols and explaining the causality behind these choices, this document serves as a roadmap for generating a thorough and reliable profile of this compound. The methodologies described herein are grounded in established principles of pharmaceutical sciences and adhere to regulatory guidelines where applicable.

Introduction: The Imperative of Early-Stage Physicochemical Profiling

In the trajectory of drug development, the early characterization of a compound's solubility and stability is a non-negotiable cornerstone. These intrinsic properties profoundly influence bioavailability, formulation strategies, and ultimately, the therapeutic potential of a molecule. For heterocyclic compounds like 1-(3-Chloroquinolin-7-yl)ethanone, a thorough understanding of their behavior under various environmental conditions is paramount to de-risking their development and enabling a data-driven progression.[][3][4]

This guide provides a detailed exposition on the requisite studies to build a comprehensive solubility and stability profile for 1-(3-Chloroquinolin-7-yl)ethanone. The experimental designs are predicated on identifying potential liabilities and establishing a foundational dataset to inform subsequent formulation and analytical development.

Foundational Physicochemical Characterization

A preliminary assessment of the fundamental properties of 1-(3-Chloroquinolin-7-yl)ethanone provides the initial dataset for more complex investigations.

Identity and Basic Properties

A summary of the known properties of 1-(3-Chloroquinolin-7-yl)ethanone is presented in Table 1.

PropertyValueSource
Chemical Name 1-(3-chloroquinolin-7-yl)ethanone[1]
CAS Number 1884155-74-1[1]
Molecular Formula C₁₁H₈ClNO[1]
Molecular Weight 205.64 g/mol [1]
Recommended Storage 0-8 °C[5]
Thermal Analysis

Thermal analysis techniques are indispensable for understanding the solid-state properties and thermal stability of a compound.[6]

  • Differential Scanning Calorimetry (DSC): This technique is crucial for determining the melting point, enthalpy of fusion, and detecting any polymorphic transitions.[][6] These parameters are vital for identifying the stable solid form and assessing its suitability for development.

  • Thermogravimetric Analysis (TGA): TGA measures changes in mass as a function of temperature, providing insights into thermal decomposition and the presence of residual solvents or water.[][6]

The workflow for thermal analysis is depicted in the following diagram:

Thermal_Analysis_Workflow cluster_thermal Thermal Analysis API 1-(3-Chloroquinolin-7-yl)ethanone (Solid Powder) DSC Differential Scanning Calorimetry (DSC) API->DSC Heat Flow vs. Temp TGA Thermogravimetric Analysis (TGA) API->TGA Mass vs. Temp Data_Interpretation Data Interpretation & Solid-State Characterization DSC->Data_Interpretation TGA->Data_Interpretation

Caption: Workflow for Thermal Analysis of 1-(3-Chloroquinolin-7-yl)ethanone.

Solubility Determination: A Multi-faceted Approach

A comprehensive understanding of solubility requires investigation under various conditions, as it is a key determinant of a drug's absorption and bioavailability.

Kinetic and Thermodynamic Solubility

It is essential to distinguish between kinetic and thermodynamic solubility. Kinetic solubility assays provide a high-throughput initial assessment, while thermodynamic solubility, determined by methods like the shake-flask method, represents the true equilibrium solubility and is considered the gold standard.[7]

pH-Dependent Solubility

For ionizable compounds, solubility can be significantly influenced by pH. Given the presence of a basic nitrogen atom in the quinoline ring, 1-(3-Chloroquinolin-7-yl)ethanone is expected to exhibit pH-dependent solubility.[7][8] A pH-solubility profile across the physiological pH range (1.2 to 7.4) is critical for predicting its behavior in the gastrointestinal tract.[7][9]

Experimental Protocol: pH-Dependent Solubility (Shake-Flask Method)

  • Preparation of Buffers: Prepare a series of buffers covering the pH range of 1.2 to 7.4 (e.g., HCl for pH 1.2, acetate buffers for pH 4.5, and phosphate buffers for pH 6.8 and 7.4).

  • Sample Preparation: Add an excess amount of 1-(3-Chloroquinolin-7-yl)ethanone to vials containing each buffer.

  • Equilibration: Shake the vials at a constant temperature (e.g., 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[7]

  • Sample Processing: After equilibration, centrifuge the samples to pellet the undissolved solid. Filter the supernatant through a low-binding filter (e.g., 0.45 µm PVDF).

  • Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[7][10]

The results of this study should be tabulated as shown in Table 2.

pHBuffer SystemSolubility (µg/mL)
1.20.1 N HCl
4.5Acetate Buffer
6.8Phosphate Buffer
7.4Phosphate Buffer

Stability Assessment: Unveiling Degradation Pathways

Stability testing is crucial for determining the shelf-life and appropriate storage conditions for a drug substance.[][11] Forced degradation studies are an integral part of this process, as they help to identify potential degradation products and establish stability-indicating analytical methods.[3][4][12]

Forced Degradation Studies

Forced degradation, or stress testing, involves exposing the compound to conditions more severe than accelerated stability testing to promote degradation.[3][11][12] This provides insights into the intrinsic stability of the molecule and potential degradation pathways.[3][4]

Recommended Stress Conditions:

  • Acid and Base Hydrolysis: Exposure to acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) conditions at elevated temperatures (e.g., 60 °C) to assess hydrolytic stability.[3][12]

  • Oxidation: Treatment with an oxidizing agent (e.g., 3% H₂O₂) at room temperature to evaluate susceptibility to oxidation.[3]

  • Thermal Stress: Exposure to high temperatures (e.g., 80 °C) in both solid and solution states to assess thermal stability.[][13]

  • Photostability: Exposure to a combination of visible and UV light as per ICH Q1B guidelines to determine light sensitivity.[14][15][16][17] A dark control should be run in parallel.[14]

The workflow for a forced degradation study is illustrated below:

Forced_Degradation_Workflow cluster_forced_degradation Forced Degradation Study cluster_stress Stress Conditions API_Sample 1-(3-Chloroquinolin-7-yl)ethanone (Solid & Solution) Acid Acid Hydrolysis API_Sample->Acid Exposure Base Base Hydrolysis API_Sample->Base Exposure Oxidation Oxidation API_Sample->Oxidation Exposure Thermal Thermal Stress API_Sample->Thermal Exposure Photolytic Photolytic Stress API_Sample->Photolytic Exposure Analytical_Testing Analytical Testing (e.g., HPLC-UV/MS) Acid->Analytical_Testing Base->Analytical_Testing Oxidation->Analytical_Testing Thermal->Analytical_Testing Photolytic->Analytical_Testing Data_Analysis Data Analysis: - Identify Degradants - Elucidate Pathways - Mass Balance Analytical_Testing->Data_Analysis

Caption: Workflow for Forced Degradation Studies.

Long-Term and Accelerated Stability Studies

Following the insights gained from forced degradation, formal stability studies under ICH Q1A(R2) conditions should be initiated.[4] This involves storing the compound under controlled temperature and humidity conditions for extended periods.

Recommended ICH Stability Conditions:

StudyStorage Condition
Long-Term 25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH
Accelerated 40 °C ± 2 °C / 75% RH ± 5% RH

Samples should be analyzed at predetermined time points for appearance, assay, and degradation products.

Analytical Methodologies

The successful execution of solubility and stability studies is contingent on the availability of robust and validated analytical methods.

  • High-Performance Liquid Chromatography (HPLC): HPLC with UV or mass spectrometric (MS) detection is the workhorse for quantifying the parent compound and its degradants.[10][18] A stability-indicating method that separates the parent peak from all degradation products is essential.

  • Gas Chromatography-Mass Spectrometry (GC-MS): For volatile impurities or degradants, GC-MS can be a valuable tool.[10][18]

The general workflow for analytical method development and validation is as follows:

Analytical_Method_Workflow cluster_analytical Analytical Method Lifecycle Method_Dev Method Development (e.g., HPLC-UV) Method_Val Method Validation (ICH Q2(R1)) Method_Dev->Method_Val Specificity, Linearity, Accuracy, Precision Routine_Use Routine Use in Solubility & Stability Studies Method_Val->Routine_Use

Caption: General Workflow for Analytical Method Development and Validation.

Conclusion

The systematic investigation of the solubility and stability of 1-(3-Chloroquinolin-7-yl)ethanone, as outlined in this guide, is a critical step in its journey from a chemical entity to a potential therapeutic agent. The data generated from these studies will not only fulfill regulatory expectations but also provide invaluable insights for formulation scientists, analytical chemists, and the entire drug development team. A proactive and thorough approach to physicochemical characterization will ultimately pave the way for a more efficient and successful development program.

References

  • Sampled. (2025, June 25). Photostability Testing. Retrieved from [Link]

  • Atlas-mts.com. (2021, December 13). ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. Retrieved from [Link]

  • ECA Academy. (n.d.). FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

  • International Journal of Research in Pharmaceutical and Nano Sciences. (2026, February 5). REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. Retrieved from [Link]

  • Lab Manager. (n.d.). Thermal Stability Testing for Pharmaceuticals and Advanced Materials. Retrieved from [Link]

  • Q-Lab. (n.d.). Understanding ICH Photostability Testing. Retrieved from [Link]

  • Certified Laboratories. (2025, May 13). Understanding Photostability Testing for Cosmetic & OTC Drug Products. Retrieved from [Link]

  • PMC. (n.d.). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products. Retrieved from [Link]

  • Selvita. (2026, March 12). Preformulation Part I: Understanding API Thermal Behavior in Early Development and Formulation. Retrieved from [Link]

  • Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimentally determined pH-dependent API solubility using a globally harmonized protocol. Retrieved from [Link]

  • sciencebiochem. (n.d.). 1-(3-chloroquinolin-7-yl)ethanone. Retrieved from [Link]

  • PMC. (n.d.). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. Retrieved from [Link]

  • PMC. (n.d.). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. Retrieved from [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

  • Pharmaron. (n.d.). Physicochemical. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Science. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

  • AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

  • Quotient Sciences. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

  • PubChem. (n.d.). 1-(3-Chlorophenyl)ethanone. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

  • PMC. (2024, February 29). Synthesis and Photolysis Properties of a New Chloroquine Photoaffinity Probe. Retrieved from [Link]

  • SciSpace. (n.d.). Synthesis of derivatives of quinoline. Retrieved from [Link]

  • Chemical Synthesis Database. (2025, May 20). 1-(7-chloro-5-phenyl-1H-1,2-benzodiazepin-3-yl)ethanone. Retrieved from [Link]

  • PubChem. (n.d.). 1-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]. Retrieved from [Link]

  • Taylor & Francis. (2018, May 18). Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • NIH. (n.d.). 1-(3-Chlorophenyl)ethanone | C8H7ClO | CID 14933 - PubChem. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

  • ChemBK. (2025, August 19). 1-Chloroethanone. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Ethanone, 1-(3-pyridinyl)- (CAS 350-03-8). Retrieved from [Link]

  • PubChem. (n.d.). Ethanone, 1-(4,7,7-trimethylbicyclo[4.1.0]hept-4-en-3-yl)- | C12H18O | CID 44079. Retrieved from [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS). (2021, September 14). Ethanone, 1-[(3R,3aR,7R,8aS)-2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-5-yl]- (acetylcedrene) - Evaluation. Retrieved from [Link]

Sources

Foundational

The Pleiotropic Biological Activities of Chloroquinoline Derivatives: A Technical Guide to Mechanisms and Applications

Executive Summary The 7-chloroquinoline and 4-aminoquinoline scaffolds represent some of the most privileged motifs in medicinal chemistry. Originally synthesized to combat Plasmodium parasites, these derivatives—includi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 7-chloroquinoline and 4-aminoquinoline scaffolds represent some of the most privileged motifs in medicinal chemistry. Originally synthesized to combat Plasmodium parasites, these derivatives—including chloroquine (CQ), hydroxychloroquine (HCQ), and novel functionalized analogs—exhibit profound pleiotropic biological activities. Their efficacy spans oncology, immunology, virology, and parasitology.

As drug development professionals, understanding the physicochemical causality behind these molecules is paramount. The core mechanism driving their versatility is lysosomotropism (or endosomotropism). Because these compounds are weak bases, they readily diffuse across cell membranes in their unprotonated form. Upon entering highly acidic organelles (like lysosomes, endosomes, or parasitic digestive vacuoles), they become protonated and trapped—a phenomenon known as ion trapping. This massive localized accumulation buffers organellar pH, triggering a cascade of downstream biological blockades.

This whitepaper dissects the four primary biological activities of chloroquinoline derivatives, providing mechanistic insights, self-validating experimental workflows, and quantitative efficacy data to guide next-generation drug design.

Oncology: Autophagy Inhibition and Apoptosis Induction

The Causality of Autophagic Flux Blockade

In the tumor microenvironment, cancer cells hijack autophagy to survive hypoxia and chemotherapy-induced stress[1]. Chloroquinoline derivatives exert potent anticancer effects by severing this survival lifeline.

Through ion trapping, CQ and its derivatives accumulate in lysosomes, raising the luminal pH from an optimal ~4.5 to a more neutral state. This pH shift inactivates resident acid hydrolases. Consequently, when autophagosomes transport cellular debris to the lysosome, the crucial fusion and degradation steps fail[1]. The resulting accumulation of toxic cellular waste induces metabolic stress and subsequent apoptosis.

To improve upon the relatively low single-agent potency of CQ, researchers have developed triazole-functionalized chloroquinoline derivatives, such as EAD1, which exhibit significantly enhanced autophagy-inducing and growth-inhibitory potencies[2].

Autophagy Phagophore Phagophore Formation Autophagosome Autophagosome (LC3-II Accumulation) Phagophore->Autophagosome Autolysosome Autolysosome (Degradation) Autophagosome->Autolysosome Fusion Lysosome Lysosome (Acidic pH ~4.5) Lysosome->Autolysosome CQ Chloroquinoline Derivatives CQ->Lysosome Ion Trapping & pH Neutralization

Mechanism of autophagy inhibition by chloroquinolines via lysosomal pH alteration.

Self-Validating Protocol: Autophagy Inhibition Assay

As application scientists, we cannot merely measure the upregulation of LC3-II to claim autophagy inhibition, as this could also indicate increased autophagic induction. A self-validating system requires the simultaneous measurement of p62 (SQSTM1) , a substrate normally degraded by autolysosomes[2]. If both LC3-II and p62 accumulate, we definitively prove a blockade in autophagic flux.

Step-by-Step Workflow:

  • Cell Culture & Dosing: Seed human pancreatic cancer cells (e.g., BxPC3) in 6-well plates. Treat with the chloroquinoline derivative (e.g., EAD1 at 5 µM or HCQ at 25 µM) for 24–48 hours.

  • Lysis: Harvest cells and lyse using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails to prevent premature protein degradation.

  • Protein Normalization: Quantify protein yield using a BCA assay to ensure equal loading.

  • Electrophoresis: Resolve 20 µg of protein lysate on a 12% SDS-PAGE gel, followed by transfer to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against LC3B, p62, and GAPDH (loading control) overnight at 4°C.

  • Validation Readout: Detect via enhanced chemiluminescence (ECL). A successful assay will show a dose-dependent accumulation of both the lower migrating LC3-II band and the p62 band compared to the vehicle control.

Immunology: Endosomal Toll-Like Receptor (TLR) Blockade

Chloroquinolines, particularly HCQ, are cornerstone disease-modifying antirheumatic drugs (DMARDs) for systemic lupus erythematosus (SLE) and rheumatoid arthritis (RA)[3].

Mechanism of Action

The innate immune system relies on Toll-like receptors (TLRs) located on the endosomal membrane (specifically TLR7, TLR8, and TLR9) to detect viral or host-derived nucleic acids[4]. These receptors require an acidic endosomal environment to undergo the conformational changes necessary for nucleic acid binding. By accumulating in the endosome and neutralizing its pH, chloroquinolines prevent TLR activation. This severs the downstream MyD88/TRIF signaling cascades, halting the activation of NF-κB and IRF7, which ultimately suppresses the secretion of pro-inflammatory cytokines like IFN-α, TNF-α, and IL-6[3][4].

TLR Endosome Endosome (Acidic Environment) TLR9 TLR7 / TLR9 Activation Endosome->TLR9 Viral/Host DNA Binding NFkB NF-κB / IRF7 Signaling Pathway TLR9->NFkB Cytokines Pro-inflammatory Cytokines (IFN-α, TNF-α) NFkB->Cytokines CQ Chloroquinolines (CQ / HCQ) CQ->Endosome Accumulates & Raises pH CQ->TLR9 Blocks Receptor Activation

Chloroquinoline-mediated blockade of endosomal Toll-like Receptor (TLR) signaling.

Virology: Impairing Endosomally Mediated Virus Entry

The same endosomotropic properties that make chloroquinolines effective immunomodulators also endow them with broad-spectrum antiviral capabilities. Many enveloped viruses, including Hepatitis C Virus (HCV) and coronaviruses, rely on clathrin-mediated endocytosis to enter host cells[5].

Once inside the endosome, the virus depends on the acidic pH to trigger the fusion of the viral envelope with the endosomal membrane, allowing the viral genome to escape into the cytoplasm. Chloroquinolines and their advanced derivatives (such as benzimidazole-linked 4-aminoquinolines) raise the endosomal pH, effectively trapping the virus within the endosome and preventing infection at the post-internalization, pre-replication stage[5].

Parasitology: The Classic Antimalarial Mechanism

The historical foundation of the chloroquinoline scaffold lies in its profound efficacy against Plasmodium falciparum.

Mechanism of Action

During the blood stage of infection, the malaria parasite consumes host hemoglobin within its acidic digestive vacuole. The byproduct of this digestion is free heme (Fe(II)-protoporphyrin IX), which is highly toxic to the parasite due to its ability to generate reactive oxygen species and lyse membranes. To survive, the parasite uses a heme polymerase enzyme to crystallize the toxic heme into an inert, insoluble polymer called hemozoin.

Chloroquinolines selectively accumulate in the digestive vacuole, bind directly to the free heme, and cap the growing hemozoin polymer. This prevents further crystallization, leading to a lethal buildup of toxic free heme that destroys the parasite from the inside out.

Malaria Hgb Host Hemoglobin Heme Free Heme (Toxic Fe(II)-protoporphyrin IX) Hgb->Heme Proteolytic Digestion Hemozoin Hemozoin (Non-toxic Crystals) Heme->Hemozoin Heme Polymerase Death Parasite Death (Oxidative Stress) Heme->Death Toxic Accumulation CQ Chloroquinolines CQ->Heme Binds & Caps Heme

Antimalarial mechanism via inhibition of hemozoin formation and toxic heme accumulation.

Self-Validating Protocol: High-Throughput β-Hematin Inhibition Assay

To screen novel chloroquinoline derivatives for antimalarial potency, we utilize an in vitro β-hematin (synthetic hemozoin) formation assay. This protocol is self-validating because the colorimetric readout only detects unreacted heme, providing a direct stoichiometric measurement of polymerase inhibition.

Step-by-Step Workflow:

  • Preparation: Dissolve hemin in 0.1 M NaOH, then rapidly buffer with 1 M sodium acetate to achieve a final pH of 5.0 (mimicking the parasite vacuole).

  • Compound Dosing: Dispense test compounds across a 96-well plate in a serial dilution format.

  • Initiation: Add the buffered hemin solution to the wells. Initiate crystallization by adding a lipid catalyst (e.g., Tween-20 or parasite lipid extract). Incubate at 37°C for 12–24 hours.

  • Quantification: Add a 5% pyridine solution (in HEPES buffer, pH 7.4) to the plate. Pyridine forms a stable, pink chromogenic complex only with free, un-crystallized hematin.

  • Readout: Measure absorbance at 405 nm. High absorbance indicates high levels of free heme, confirming that the test compound successfully inhibited crystallization.

Quantitative Data Presentation

To contextualize the structure-activity relationship (SAR) improvements made to the chloroquinoline scaffold over the decades, the following table summarizes the comparative biological activities and representative potencies of key derivatives across different disease models.

Compound / DerivativePrimary Target MechanismClinical / Research ApplicationRepresentative Potency (IC50 / EC50)
Chloroquine (CQ) Heme Polymerase / AutophagyMalaria / Oncology~10–30 µM (Autophagy inhibition)[2]
Hydroxychloroquine (HCQ) Endosomal TLR7/9 BlockadeSLE, Rheumatoid Arthritis~25 µM (Autophagy/TLR inhibition)[2]
EAD1 (Triazole-derivative) Autophagy (LC3-II/p62 accumulation)Pancreatic & Lung Cancer5.8 µM (BxPC3 cell growth inhibition)[2]
B5 (Benzimidazole-derivative) Endosomal Viral Fusion BlockadeHepatitis C Virus (HCV)Low micromolar (Viral entry inhibition)[5]

Sources

Protocols & Analytical Methods

Method

Comprehensive Application Note: Chromatographic Analysis of Quinoline Derivatives via RP-HPLC and GC-MS

Introduction & Analytical Rationale Quinoline and its derivatives are privileged pharmacophores widely utilized in drug discovery (exhibiting potent antimalarial, antibacterial, and anticancer activities)[1], as well as...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Rationale

Quinoline and its derivatives are privileged pharmacophores widely utilized in drug discovery (exhibiting potent antimalarial, antibacterial, and anticancer activities)[1], as well as in the synthesis of industrial dyes and agricultural chemicals[2]. The accurate quantification of these heterocyclic aromatic compounds in complex matrices—such as pharmaceutical formulations, biological fluids, and textiles—requires highly robust analytical methodologies.

Because quinoline derivatives possess diverse physicochemical properties ranging from highly polar, water-soluble salts to volatile, non-polar analogs, a single analytical technique is rarely sufficient. A dual analytical approach utilizing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) is essential[3]. The decision to use either technique is dictated by the analyte's polarity, volatility, and thermal stability.

QuinolineWorkflow Sample Quinoline Derivative Sample Assess Assess Physicochemical Properties Sample->Assess Polar Polar / High MW Thermally Labile Assess->Polar High Polarity Volatile Non-polar / Low MW Thermally Stable Assess->Volatile High Volatility HPLC RP-HPLC-UV/DAD Analysis Polar->HPLC Deriv Derivatization (e.g., Silylation) Polar->Deriv If GC-MS needed GCMS GC-MS (EI) Analysis Volatile->GCMS Deriv->GCMS

Caption: Decision tree for selecting HPLC vs. GC-MS for quinoline derivative analysis.

RP-HPLC-UV/DAD Analysis of Polar and Thermally Labile Quinolines

Mechanistic Rationale & Expertise

The primary challenge in the reversed-phase HPLC (RP-HPLC) analysis of quinolines arises from their basic nitrogen atom (pKa ~4.9). At neutral pH, quinolines are partially ionized, leading to secondary electrostatic interactions with residual unreacted silanol groups on standard silica-based stationary phases[4]. This phenomenon manifests as severe peak tailing, poor resolution, and variable retention times.

To counteract this, the protocol necessitates the use of an end-capped C18 column and an acidic mobile phase (e.g., 0.1% formic acid). The acidic modifier lowers the mobile phase pH well below the pKa of the quinoline derivative, ensuring complete protonation of the nitrogen atom. This single ionization state suppresses silanol interactions and yields sharp, symmetrical peaks[5].

Protocol: Step-by-Step RP-HPLC Methodology

This self-validating protocol is designed for the extraction and quantification of quinoline derivatives from solid matrices[3].

  • Sample Preparation (Ultrasonic Extraction): Weigh 1.0 g of the solid sample and transfer it to a clean extraction vessel. Add 10.0 mL of HPLC-grade methanol or an acetonitrile/water mixture. Sonicate the mixture at 40°C for 30 minutes to ensure complete dissolution.

  • Filtration: Allow the extract to cool to room temperature. Filter the supernatant through a 0.45 µm polytetrafluoroethylene (PTFE) syringe filter directly into an amber HPLC autosampler vial to prevent photodegradation[5].

  • System Equilibration & Suitability (Self-Validation): Purge the HPLC system with Mobile Phase A (0.1% Formic Acid in Milli-Q Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Equilibrate the end-capped C18 column (e.g., 250 mm × 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min until a stable baseline is achieved. Validation Step: Inject a known quinoline standard to verify that the tailing factor is ≤ 1.5.

  • Gradient Elution: Inject 10 µL of the sample. Employ a gradient starting at 5% Mobile Phase B, ramping to 95% B over 20 minutes, holding for 5 minutes, and returning to initial conditions for a 10-minute re-equilibration.

  • Detection: Monitor the eluate using a Diode Array Detector (DAD) set to 225 nm (for general quinoline backbone absorption) and up to 414 nm for highly conjugated or colored derivatives[3].

Quantitative Data Summary: HPLC Parameters
ParameterTypical Performance / ConditionRationale
Column End-capped C18 (250 x 4.6 mm, 5 µm)Prevents secondary silanol interactions[3].
Mobile Phase 0.1% Formic Acid in Water / AcetonitrileEnsures complete protonation of the basic nitrogen[5].
Linearity (r²) > 0.999Demonstrates proportional detector response[5].
Precision (RSD%) < 2.0%Ensures method reproducibility across injections[5].
LOD / LOQ 0.1 µg/mL / 0.2 - 5.0 µg/mLHigh sensitivity for trace matrix analysis[5].

GC-MS Analysis of Volatile and Non-Polar Quinolines

Mechanistic Rationale & Expertise

For low-molecular-weight, non-polar quinoline derivatives (e.g., alkyl-quinolines, halogenated quinolines), GC-MS is the gold standard, offering unparalleled sensitivity and structural elucidation capabilities[6]. The extraction solvent of choice is toluene, which selectively partitions aromatic quinolines from highly polar matrix interferents[6].

For quinolines containing active hydrogens (e.g., hydroxylated derivatives), direct GC injection causes thermal degradation and peak broadening. In such cases, pre-column derivatization (e.g., silylation) is mandatory to replace the active hydrogen with a trimethylsilyl (TMS) group, significantly enhancing volatility[7]. Under Electron Ionization (EI) at 70 eV, the quinoline nucleus exhibits a highly stable molecular ion (M+), with characteristic fragmentation involving the expulsion of hydrogen cyanide (HCN, loss of 27 Da) from the pyridine ring[7].

Protocol: Step-by-Step GC-MS Methodology

This methodology aligns with international testing standards for quinoline derivatives in complex matrices like textiles[8].

  • Sample Extraction: Macerate the sample and transfer it to a glass vial. Add 5.0 mL of chromatographically pure toluene. Perform ultrasonic extraction for 20 minutes[6].

  • Derivatization (If Applicable): For hydroxylated quinolines, transfer 1.0 mL of the toluene extract to a dry vial. Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS). Incubate at 60°C for 30 minutes.

  • System Tuning (Self-Validation): Perform a solvent blank injection to verify the absence of carryover. Conduct an autotune using perfluorotributylamine (PFTBA) to ensure mass axis calibration and optimal electron multiplier voltage.

  • GC Injection: Inject 1.0 µL of the prepared sample into the GC inlet operating in splitless mode at 250°C to ensure rapid and complete vaporization[6].

  • Chromatographic Separation: Utilize a DB-5MS (or equivalent 5% phenyl/95% dimethylpolysiloxane) capillary column (30 m × 0.25 mm × 0.5 µm). Set the carrier gas (Helium) to a constant flow of 1.0 mL/min[6].

  • Oven Temperature Program: Start at 90°C (hold for 2 min), ramp at 20°C/min to 260°C, and hold at 260°C for 5 minutes to elute high-boiling contaminants[3].

  • Mass Spectrometry: Operate the MS in EI mode (70 eV). Acquire data in Full Scan mode (m/z 50–500) for qualitative identification, and Selected Ion Monitoring (SIM) mode for trace quantification[7].

Quantitative Data Summary: GC-MS Parameters
ParameterTypical Value / ConditionPurpose
Column DB-5MS (30 m × 0.25 mm × 0.5 µm)Optimal separation of aromatic analytes[6].
Inlet Temp / Mode 250°C / SplitlessEnsures complete sample vaporization[6].
Oven Program 90°C to 260°C (20°C/min ramp)Efficient elution of compounds without degradation[3].
Ionization Mode Electron Ionization (EI), 70 eVStandardized fragmentation of molecules[7].
Characteristic Loss [M - 27]+ (Loss of HCN)Confirmatory structural fingerprint for quinolines.

References

  • Madison Proceedings. "Determination of Quinoline in Textiles by Gas Chromatography - Mass Spectrometry." Madison Proceedings. Available at: [Link]

  • American Chemical Society. "Emoquine-1: A Hybrid Molecule Efficient against Multidrug-Resistant Plasmodium Parasites..." Journal of Medicinal Chemistry. Available at:[Link]

  • iTeh Standards. "EN ISO 13144:2025 - Textile Testing for Quinoline and Derivatives." iTeh Standards. Available at:[Link]

Sources

Application

Application Note: Click Chemistry Applications with Quinoline Azides

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus Areas: Drug Discovery (Antiviral/Antitubercular), Bioconjugation, and Fluorescent Probe Development Executive Summary & Scientifi...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus Areas: Drug Discovery (Antiviral/Antitubercular), Bioconjugation, and Fluorescent Probe Development

Executive Summary & Scientific Rationale

The integration of the quinoline scaffold with 1,2,3-triazole moieties via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has emerged as a cornerstone strategy in modern drug discovery and chemical biology. Quinoline is a "privileged scaffold" known for its diverse biological activities, including antimalarial, antiviral, and anticancer properties[1]. By functionalizing quinoline with an azide group, researchers can leverage the bioorthogonal, highly regioselective nature of click chemistry to rapidly synthesize libraries of 1,4-disubstituted quinoline-1,2,3-triazole conjugates[2].

This application note details the mechanistic principles, causality-driven experimental protocols, and self-validating workflows for utilizing quinoline azides in two primary domains: the synthesis of therapeutic hybrid molecules (e.g., antiviral and antitubercular agents)[3][4] and the development of Fibroblast Activation Protein (FAP)-targeted fluorescent probes for in vivo imaging[5].

Mechanistic Grounding: The CuAAC Reaction Logic

The CuAAC reaction transforms a quinoline azide and a terminal alkyne into a stable 1,4-disubstituted 1,2,3-triazole. The triazole ring is not merely a passive linker; it acts as a bioisostere of a trans-amide bond, capable of participating in hydrogen bonding, dipole-dipole interactions, and π−π stacking within biological target sites.

Causality in Reagent Selection:
  • Catalyst Generation: Rather than using unstable Cu(I) salts directly, the protocol relies on the in situ reduction of Cu(II) sulfate ( CuSO4​⋅5H2​O ) by sodium ascorbate (NaAsc)[6]. This choice prevents the disproportionation and oxidation of Cu(I), ensuring a steady, controlled catalytic cycle.

  • Solvent Dynamics: A biphasic or mixed solvent system (e.g., t -BuOH/ H2​O or DMF/ H2​O ) is mandatory. The organic phase dissolves the highly hydrophobic quinoline and alkyne precursors, while the aqueous phase is required to dissolve the inorganic catalyst precursors[7].

CuAAC_Mechanism QAzide Quinoline Azide (Targeting Scaffold) Intermediate Cu-Acetylide Complex (Regioselective Control) QAzide->Intermediate Azide Coordination Alkyne Terminal Alkyne (Fluorophore/Drug) Alkyne->Intermediate Deprotonation & Cu Insertion Catalyst Cu(II) + NaAsc (in situ Cu(I)) Catalyst->Intermediate Catalytic Activation Product 1,4-Disubstituted Quinoline-1,2,3-Triazole Intermediate->Product Cycloaddition & Protonation

CuAAC reaction mechanism for regioselective quinoline-triazole synthesis.

Protocol A: Synthesis of Quinoline-Triazole Therapeutic Conjugates

This protocol is optimized for the generation of hybrid molecules, such as quinoline-triazole-anilines, which have shown promising activity against Mycobacterium tuberculosis (Mtb) and SARS-CoV-2[3][4].

Materials
  • Quinoline azide precursor (1.0 eq)

  • Terminal alkyne (e.g., propargylated aniline) (1.1 eq)

  • CuSO4​⋅5H2​O (0.1 eq)

  • Sodium ascorbate (0.2 eq)

  • Solvent: DMF and distilled H2​O (1:1 v/v)

  • 0.1 M EDTA (aq) solution

Step-by-Step Methodology
  • Preparation of the Reaction Matrix: Dissolve the quinoline azide (1.0 mmol) and the terminal alkyne (1.1 mmol) in 5 mL of DMF. Logic: A slight excess of alkyne drives the reaction to completion, minimizing unreacted azide which can be difficult to separate.

  • Catalyst Activation: In a separate vial, dissolve CuSO4​⋅5H2​O (0.1 mmol) and sodium ascorbate (0.2 mmol) in 5 mL of H2​O . Self-Validation Check: The solution must transition from a pale blue to a yellow/greenish tint, confirming the successful reduction of Cu(II) to the active Cu(I) species.

  • Cycloaddition: Add the aqueous catalyst mixture dropwise to the organic solution under continuous stirring at room temperature. Stir for 6–12 hours.

  • Reaction Monitoring: Monitor via TLC (Hexane:EtOAc, 7:3). The disappearance of the azide spot confirms completion.

  • Workup & Copper Chelation (Critical Step): Dilute the mixture with 20 mL of ice-cold water to precipitate the crude product. Filter the solid and wash extensively with a 0.1 M EDTA solution.

    • Causality: Residual copper is highly cytotoxic and will generate false positives in downstream cellular assays (e.g., HaCaT cell viability or viral inhibition assays)[2]. EDTA strongly chelates Cu(I)/Cu(II), ensuring the biological integrity of the final Active Pharmaceutical Ingredient (API).

  • Purification: Recrystallize from ethanol or purify via flash chromatography to yield the pure 1,4-disubstituted quinoline-1,2,3-triazole.

Protocol B: Synthesis of FAP-Targeted Fluorescent (FTF) Probes

Cancer-associated fibroblasts (CAFs) overexpress Fibroblast Activation Protein (FAP) in the tumor microenvironment. Using a quinoline azide derivative (based on the FAP-IN-2 inhibitor) and an alkyne-fluorophore (e.g., TAMRA-alkyne), researchers can synthesize highly specific FTF probes for in vivo single-cell imaging[5].

FAP_Workflow Prep Precursor Prep (FAP-IN-2 Azide) Click CuAAC Reaction (TAMRA-Alkyne) Prep->Click Purify HPLC Purification (Remove Fluorophore) Click->Purify Validate LC-MS & Spectra (Self-Validation) Purify->Validate InVivo In Vivo Imaging (CAF Targeting) Validate->InVivo

Workflow for synthesizing and validating FAP-targeted fluorescent probes.

Step-by-Step Methodology
  • Microscale Conjugation: In a light-protected microcentrifuge tube, combine FAP-quinoline azide (10 µmol) and TAMRA-alkyne (10 µmol) in 200 µL of DMSO.

  • Catalyst Addition: Add 10 µL of a freshly prepared aqueous solution containing CuSO4​ (1 µmol) and THPTA ligand (5 µmol), followed by sodium ascorbate (10 µmol).

    • Causality: The THPTA ligand (tris(3-hydroxypropyltriazolylmethyl)amine) is crucial here. It accelerates the reaction and protects the sensitive fluorophore from reactive oxygen species (ROS) generated by copper-catalyzed side reactions.

  • Incubation: Shake at room temperature for 2 hours in the dark.

  • HPLC Purification (Mandatory): Purify the reaction mixture using preparative Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

    • Causality: Unreacted TAMRA-alkyne will cause massive background fluorescence during in vivo imaging. HPLC ensures absolute removal of the free dye[5].

  • Self-Validation: Lyophilize the collected fractions. Confirm the exact mass of the FTF-TAMRA probe (e.g., ~867 g/mol ) via LC-MS. Measure the excitation/emission spectra to verify that the fluorophore was not quenched during the click reaction[5].

Quantitative Data Summary

The table below summarizes the expected outcomes and biological metrics of various quinoline-triazole derivatives synthesized via the described CuAAC protocols, based on recent literature[2][3][4][5].

Compound ClassTarget / ApplicationCatalyst SystemSolventTypical Yield (%)Key Biological Metric
Quinoline-Triazole Conjugates SARS-CoV-2 (Antiviral) CuSO4​ / NaAscDMF / H2​O 75 - 92%High Selectivity Index (SI) vs. reference drugs[3]
Quinoline-Triazole-Anilines M. tuberculosis (Antitubercular) CuSO4​ / NaAsc t -BuOH / H2​O 43 - 92% MIC90​ = 88 µM[4]
FAP-Targeted Probes (FTF) Cancer-Associated Fibroblasts CuSO4​ / NaAsc / THPTADMSO / H2​O ~80%Nanomolar Binding Affinity to FAP[5]
Quinolinone-Triazole Hybrids Antimicrobial / AnticancerCuAAC (Microwave)EtOH / H2​O 65 - 85%Cell Viability 61.5 - 100% (Low Cytotoxicity)[2]

Sources

Technical Notes & Optimization

Troubleshooting

Chloroquinoline Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for chloroquinoline synthesis. This guide is designed for researchers and drug development professionals navigating the complex synthetic pathways of critical antimalarial and kina...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for chloroquinoline synthesis. This guide is designed for researchers and drug development professionals navigating the complex synthetic pathways of critical antimalarial and kinase-inhibitor precursors (e.g., 4,7-dichloroquinoline and 4-chloroquinoline derivatives).

Here, we move beyond basic reaction schemes to address the causality of side reactions —explaining why they happen and how to engineer your protocols to prevent them.

I. Frequently Asked Questions (FAQs) & Troubleshooting

The Gould-Jacobs Reaction: Cyclization & Regioselectivity

Q: Why am I getting a complex mixture of regioisomers during the thermal cyclization of the acrylate intermediate? A: When synthesizing precursors like 4,7-dichloroquinoline, the condensation of meta-chloroaniline with diethoxymethylene malonate yields an acrylate intermediate that must undergo thermal cyclization[1]. Because the meta-position has two adjacent ortho-sites, cyclization can occur at either, leading to a mixture of the desired 7-chloro and the undesired 5-chloro regioisomers.

  • Causality & Solution: The ratio is dictated by thermodynamic vs. kinetic control. The thermal intramolecular cyclization is the rate-limiting step and requires high temperatures[2]. Slow heating allows thermodynamic equilibration, which often increases the proportion of the undesired isomer. To mitigate this, utilize rapid heating (e.g., dropping the intermediate directly into boiling Dowtherm A at 250°C). This overcomes the activation barrier quickly, kinetically favoring the less sterically hindered para-attack to yield the 7-chloro isomer.

POCl₃ Chlorination: Halogen Scrambling & Tar Formation

Q: My POCl₃ chlorination of 4-hydroxyquinoline yields significant 2,4-dichloroquinoline impurities. How can I prevent halogen scrambling? A: Classical POCl₃ chlorination is highly prone to over-chlorination or halogen scrambling, especially in electron-deficient quinoline systems[3].

  • Causality & Solution: As the reaction progresses, excess HCl is generated. This strongly acidic environment protonates the quinoline nitrogen, activating the C2 position for secondary electrophilic attack. To prevent this, employ controlled reagent addition (POCl₃ added dropwise at 0°C) and introduce a stoichiometric amount of an HCl scavenger, such as N,N-diethylaniline. This buffers the system and ensures >95% monochlorination at the C4 position[3].

Q: The reaction mixture turns into a black tar during the POCl₃ step. Is the reaction ruined? A: Not necessarily, but it indicates severe decomposition or polymerization.

  • Causality & Solution: Darkening to a deep brown or black is common when using POCl₃ at high reflux temperatures for extended periods[4]. To optimize, add a catalytic amount of N,N-Dimethylformamide (DMF). DMF reacts with POCl₃ to generate the Vilsmeier reagent in situ. This highly electrophilic species significantly lowers the activation energy for chlorination, allowing you to run the reaction at lower temperatures (80–90°C) and shorter times, thereby eliminating tar formation.

Q: I quenched the POCl₃ reaction in ice water, but no precipitate formed. Where is my product? A: Your product is trapped in the aqueous phase.

  • Causality & Solution: POCl₃ hydrolysis generates substantial amounts of phosphoric acid and HCl, drastically lowering the pH of the quench solution[4]. Quinolines are basic; in a strongly acidic environment (pH < 2), they form highly water-soluble hydrochloride salts. You must carefully neutralize the aqueous layer with a mild base (e.g., saturated sodium bicarbonate) to a pH of 7–8. This deprotonates the quinoline nitrogen, forcing the neutral, hydrophobic chloroquinoline to precipitate out of solution[4].

Nucleophilic Aromatic Substitution (SNAr): Downstream Side Reactions

Q: During the synthesis of amodiaquine analogs from 4,7-dichloroquinoline, I observe a double-Mannich side reaction. How can I isolate the mono-substituted product? A: The SNAr of 4,7-dichloroquinoline with amine side chains can suffer from over-alkylation if the incoming nucleophile has multiple reactive sites.

  • Causality & Solution: The double-Mannich side reaction occurs when the stoichiometry and addition rate of the reactants (e.g., 4-acetamidophenol, diethylamine, and paraformaldehyde) are not strictly controlled[1]. Gradual addition of reagents and maintaining lower temperatures prevents the secondary amine from undergoing a subsequent, undesired nucleophilic attack.

II. Quantitative Data: Impurity Profiling & Yield Optimization

The following table summarizes the causal relationship between specific reaction conditions and the quantitative reduction of common side products.

Reaction StepStandard ConditionMajor Side ProductOptimized ConditionYield / Purity Improvement
Thermal Cyclization Gradual heating to 250°C5-Chloroquinoline regioisomerRapid heating in Dowtherm A (250°C)15-20% increase in 7-chloro isomer selectivity
POCl₃ Chlorination POCl₃ (neat), Reflux 120°C2,4-Dichloroquinoline & TarPOCl₃ (1.5 eq), N,N-diethylaniline, 0°C to 90°C>95% monochlorination, Tarring eliminated
SNAr Amination Excess amine, RefluxDouble-Mannich adductsStoichiometric control, Gradual addition>90% mono-substituted product

III. Self-Validating Experimental Protocols

Protocol A: Regioselective Synthesis of 4,7-Dichloroquinoline via Gould-Jacobs
  • Condensation: React 3-chloroaniline (1.0 eq) with diethoxymethylene malonate (1.05 eq) at 130°C for 2 hours to form the acrylate intermediate[1].

  • Thermal Cyclization: Bring a separate flask of Dowtherm A to a rolling boil (250°C). Add the acrylate intermediate rapidly.

    • Self-Validation Step: Monitor the reaction via TLC (Hexanes/EtOAc). The complete disappearance of the highly fluorescent acrylate spot and the emergence of a lower-Rf, UV-active spot confirms cyclization.

  • Saponification & Decarboxylation: Treat the resulting ester with 10% NaOH at reflux, acidify to precipitate the acid, and heat at 250°C to decarboxylate, yielding 7-chloroquinolin-4-ol[1].

Protocol B: Controlled POCl₃ Chlorination (Minimizing Halogen Scrambling)
  • Setup: Suspend 7-chloroquinolin-4-ol (1.0 eq) in anhydrous toluene. Add N,N-diethylaniline (1.2 eq) to act as an HCl scavenger.

  • Reagent Addition: Cool the mixture to 0°C. Add POCl₃ (1.5 eq) dropwise to prevent thermal spikes and suppress 2,4-dichloroquinoline formation[3]. Add catalytic DMF (0.1 eq).

  • Reaction: Heat to 90°C for 3 hours.

  • Workup & Validation: Pour the cooled reaction mixture over crushed ice.

    • Self-Validation Step: Test the aqueous solution with pH paper. It will read pH < 2 (product is dissolved). Slowly add saturated NaHCO₃. The sudden appearance of a dense white/yellow precipitate exactly as the pH crosses 7.0 visually validates the successful deprotonation and isolation of the free base[4]. Filter and wash with cold water.

IV. Reaction Workflows & Troubleshooting Logic

G A 3-Chloroaniline + Diethoxymethylene malonate B Condensation (130°C) A->B C Acrylate Intermediate B->C D Thermal Cyclization (Dowtherm A, 250°C) C->D E 7-Chloro-4-hydroxyquinoline (Major Product) D->E Para-attack F 5-Chloro-4-hydroxyquinoline (Regioisomer Minor) D->F Ortho-attack G POCl3 + DMF (cat) Chlorination E->G H 4,7-Dichloroquinoline (Target) G->H

Synthetic workflow of 4,7-dichloroquinoline highlighting regioisomer side reactions.

G Start POCl3 Quench in Ice Water Check Is precipitate forming? Start->Check Yes1 Filter & Wash Check->Yes1 Yes No1 Check Aqueous pH Check->No1 No Acidic pH < 2 (Product as HCl salt) No1->Acidic Neutralize Add NaHCO3 to pH 7-8 Acidic->Neutralize Precipitate Product Precipitates Neutralize->Precipitate

Troubleshooting decision tree for isolating chloroquinolines post-POCl3 chlorination.

V. References

Sources

Optimization

Technical Support Center: Troubleshooting 1-(3-Chloroquinolin-7-yl)ethanone Solubility

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering solubility bottlenecks with 1-(3-Chloroquinolin-7-yl)ethanone (also kno...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering solubility bottlenecks with 1-(3-Chloroquinolin-7-yl)ethanone (also known as 7-acetyl-3-chloroquinoline).

Quinoline derivatives are privileged scaffolds in drug discovery, but their planar aromatic systems and lipophilicity frequently result in poor aqueous solubility, leading to unreliable in vitro assay data and poor bioavailability[1][2]. This guide provides mechanistically grounded troubleshooting strategies, validated protocols, and a systematic workflow to resolve these issues.

Diagnostic Solubilization Workflow

Before adjusting your assay parameters, follow this systematic decision tree to identify the most efficient solubilization strategy for your specific experimental constraints.

SolubilityWorkflow Start Prepare Stock in 100% DMSO CheckDMSO Is it fully soluble? Start->CheckDMSO Heat Heat (37°C) & Sonicate CheckDMSO->Heat No Dilute Dilute into Aqueous Buffer CheckDMSO->Dilute Yes Heat->Dilute Dissolved CheckAq Precipitation observed? Dilute->CheckAq Success Proceed to Biological Assay CheckAq->Success No Cosolvent Strategy 1: Organic Co-solvents CheckAq->Cosolvent Yes Cyclo Strategy 2: Cyclodextrins (HP-β-CD) Cosolvent->Cyclo Fails

Caption: Troubleshooting workflow for resolving 1-(3-Chloroquinolin-7-yl)ethanone solubility issues.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: My compound precipitates even in 100% DMSO stock solutions. What is the mechanistic cause, and how do I fix it? A1: 1-(3-Chloroquinolin-7-yl)ethanone features a highly planar structure that drives strong intermolecular π-π stacking, requiring significant energy to disrupt the crystal lattice[2][3]. If precipitation occurs in DMSO, the most common culprit is water absorption. DMSO is highly hygroscopic; even trace amounts of absorbed atmospheric water will drastically reduce its solvating power for lipophilic quinolines[3]. Actionable Fix: Always use fresh, anhydrous DMSO (<0.005% water) stored under an inert gas (Argon/Nitrogen). If precipitation has already occurred, apply gentle heating (37°C) and sonication for 5–10 minutes to provide the kinetic energy needed to disrupt the aggregates[3]. Avoid repeated freeze-thaw cycles, which promote crystal nucleation.

Q2: I tried lowering the pH of my buffer to protonate the quinoline nitrogen and increase aqueous solubility, but it failed. Why? A2: While unsubstituted quinoline is a weak base with a pKa of ~4.85–4.90[4][5], the basicity of the nitrogen in 1-(3-Chloroquinolin-7-yl)ethanone is severely compromised. The 3-chloro substituent exerts a strong electron-withdrawing inductive effect, pulling electron density away from the fused pyridine ring. Additionally, the 7-acetyl group exerts an electron-withdrawing resonance effect. This combination drastically lowers the pKa of the quinoline nitrogen to approximately 2.0–2.5[6]. Consequently, standard acidic assay buffers (pH 4–6) will not protonate the molecule sufficiently to form a soluble cationic salt[7]. You must rely on co-solvents or complexation rather than pH adjustment.

Q3: My compound is soluble in DMSO but crashes out immediately upon dilution into my aqueous assay buffer. Should I measure kinetic or thermodynamic solubility to troubleshoot this? A3: You should measure kinetic solubility . This phenomenon occurs when the compound exceeds its kinetic solubility limit upon transitioning from an organic solvent to an aqueous environment[8][9]. Kinetic solubility assays mimic actual in vitro experimental conditions by diluting a DMSO stock into the aqueous buffer and detecting the precipitation point[10][11]. Thermodynamic solubility, which measures the equilibrium concentration of the solid crystalline form in water over 24–72 hours, is more relevant for late-stage formulation and will not accurately reflect the supersaturated state present in early-stage biological assays[8][12].

Validated Experimental Protocols

Protocol 1: Kinetic Solubility Assessment (DMSO Dilution Method)

Purpose: To determine the maximum concentration of 1-(3-Chloroquinolin-7-yl)ethanone that remains in solution before precipitation occurs in the assay buffer, ensuring reliable in vitro data[9][10].

  • Stock Preparation: Prepare a 10 mM stock solution of 1-(3-Chloroquinolin-7-yl)ethanone in anhydrous DMSO.

  • Serial Dilution: Create a 2-fold serial dilution of the DMSO stock in a 96-well V-bottom plate (e.g., 10 mM down to 0.078 mM).

  • Aqueous Transition: Transfer 2 µL of each DMSO dilution into 198 µL of the target aqueous buffer (e.g., PBS, pH 7.4) in a clear-bottom 96-well assay plate. This ensures the final DMSO concentration remains at a biologically tolerable 1% (v/v)[9].

  • Incubation: Seal the plate and incubate at 37°C for 2 hours with gentle shaking (300 rpm) to simulate assay conditions[10].

  • Detection: Measure the absorbance at 620 nm (turbidimetry) or use laser nephelometry to detect light scattering caused by precipitate formation[9][10].

  • Validation: The kinetic solubility limit is defined as the highest concentration well that exhibits no statistically significant increase in light scattering compared to a buffer-only blank.

Protocol 2: Advanced Solubilization via HP-β-CD Complexation

Purpose: To encapsulate the hydrophobic quinoline core within the lipophilic cavity of Hydroxypropyl-β-cyclodextrin (HP-β-CD), presenting a hydrophilic exterior to the aqueous medium without altering the compound's covalent structure[2][3].

  • Excipient Preparation: Prepare a 10% (w/v) solution of HP-β-CD in your desired aqueous buffer[3].

  • Compound Addition: Add 1-(3-Chloroquinolin-7-yl)ethanone powder directly to the HP-β-CD solution to achieve the target concentration. Crucial Step: Avoid using DMSO stock for this step, as DMSO molecules will competitively bind within the cyclodextrin cavity, reducing encapsulation efficiency.

  • Equilibration: Vortex the suspension vigorously for 2 minutes, then sonicate in a water bath at 37°C for 15–30 minutes to drive the inclusion complex formation.

  • Clarification: Centrifuge the suspension at >10,000 x g for 15 minutes to pellet any uncomplexed, undissolved compound[3].

  • Verification: Carefully decant the clear supernatant. Verify the final dissolved concentration using HPLC-UV or LC-MS/MS against a standard curve[8].

Quantitative Data Presentation: Solubilization Strategies

The following table summarizes the comparative efficacy of various solubilization strategies for highly lipophilic, low-pKa quinoline derivatives like 1-(3-Chloroquinolin-7-yl)ethanone.

Solubilization StrategyMechanistic ActionExpected Solubility GainBiological Assay Compatibility
Anhydrous DMSO (1-2%) Disrupts crystal lattice; acts as a highly polar aprotic carrier[3].Baseline (Kinetic limit)High (Standard for in vitro assays)
pH Adjustment (pH < 3) Protonates the quinoline nitrogen to form a cationic salt[7].Low to ModerateVery Low (Incompatible with cell culture/enzymes)
Co-solvency (PEG400 / EtOH) Modulates overall polarity of the reaction medium[7].Moderate (2x - 5x)Moderate (May cause cellular toxicity at >5%)
Cyclodextrins (HP-β-CD) Forms host-guest inclusion complexes, hiding the hydrophobic core[2][3].High (10x - 50x)High (Biologically inert, FDA approved excipient)
Surfactants (Tween-80) Encapsulates the compound within amphiphilic micelles[2][3].Very High (>50x)Low to Moderate (Can disrupt cell membranes)

References

  • ADME Solubility Assay - BioDuro-Global CRDMO. Available at: [Link]

  • Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures - Raytor. Available at: [Link]

  • Aqueous Solubility Assays - Creative Bioarray. Available at: [Link]

  • Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents - MDPI. Available at:[Link]

  • Strategies to address low drug solubility in discovery and development - PubMed. Available at: [Link]

  • Quinoline | C9H7N | CID 7047 - PubChem - NIH. Available at: [Link]

  • Correlation between the quinoline nitrogen pKa (pKa1) and the Hammett constant - ResearchGate. Available at: [Link]

  • The Chemical and Pharmacological Advancements of Quinoline: A Mini Review - Journal of Drug Delivery and Therapeutics. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Friedel-Crafts Acylation of Quinolines

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the acylation of quinoline scaffolds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the acylation of quinoline scaffolds. Standard Friedel-Crafts conditions (e.g., acyl chlorides with AlCl3​ ) notoriously fail or deliver abysmal yields (<15%) when applied to quinolines.

This guide is designed to deconstruct the mechanistic bottlenecks of quinoline acylation and provide field-proven, self-validating protocols to bypass these limitations.

Core Causality: Why Do Traditional Methods Fail?

The fundamental issue with quinoline lies in its electronic topography. The nitrogen atom in the pyridine ring is highly electronegative, rendering the entire fused bicyclic system electron-deficient compared to naphthalene.

When you introduce a standard Lewis acid like Aluminum Chloride ( AlCl3​ ), the basic quinoline nitrogen ( pKa​≈4.9 ) immediately donates its lone pair to the empty p-orbital of the metal. This forms a strongly electron-withdrawing Lewis acid-base complex ( N-AlCl3​ ). This complexation acts as a thermodynamic dead-end: it drastically depletes the electron density of the adjacent carbocyclic ring, raising the activation energy for Electrophilic Aromatic Substitution ( SE​Ar ) to an insurmountable threshold [1].

To achieve high yields, we must abandon traditional Lewis acids and pivot to Superacidic Media (for intramolecular cyclizations) or Radical-Mediated (Minisci) Pathways (for intermolecular acylations) [2].

MechanisticPathway cluster_traditional Traditional SEAr (Failure Pathway) cluster_modern Modern Activation Strategies (Success) Q Quinoline Substrate AlCl3 Standard Lewis Acid (e.g., AlCl3) Q->AlCl3 N-Coordination Eaton Eaton's Reagent / TfOH (Superacidic Media) Q->Eaton Intramolecular Minisci α-Keto Acids + Oxidant (Radical Pathway) Q->Minisci Intermolecular Complex N-AlCl3 Complex (Highly Deactivated) AlCl3->Complex PoorYield Poor Yield (<15%) Complex->PoorYield Electrophilic Attack Blocked GoodYield High Yield (>70%) Eaton->GoodYield Minisci->GoodYield

Mechanistic divergence: Traditional dead-end complexation vs. modern activation strategies.

Quantitative Catalyst Comparison

To select the optimal reagent, compare the historical performance metrics of various acylation promoters on quinoline substrates.

Catalyst / ReagentReaction TypeTemp (°C)Typical YieldMechanistic Advantage / Drawback
AlCl3​ / TiCl4​ Intermolecular25–80< 15%Drawback: Stoichiometric N-complexation halts the reaction.
Polyphosphoric Acid (PPA) Intramolecular120–15030–50%Drawback: Highly viscous, requires harsh temperatures; poor mass transfer [3].
Eaton's Reagent Intramolecular70–9065–85%Advantage: Mild, non-coordinating solvent stabilizes acylium ions [4].
Triflic Acid (TfOH) Intra/Inter0–8070–95%Advantage: Superacidic protonation prevents metal complexation [5].
α -Keto Acid + Oxidant Intermolecular40–8060–90%Advantage: Nucleophilic acyl radicals prefer electron-deficient rings [6].

Troubleshooting FAQs

Q1: I am attempting an intramolecular Friedel-Crafts cyclization to form a fused quinoline using PPA, but my yields are stuck at 30% and the workup is a nightmare. What is the alternative? A: Switch to Eaton's Reagent (7.7 wt% P2​O5​ in methanesulfonic acid). PPA requires temperatures exceeding 120 °C, which often leads to substrate degradation and a tar-like reaction mixture that is difficult to quench. Eaton's reagent acts as both a potent dehydrating agent and a highly polar, non-coordinating solvent. It facilitates the generation of the acylium ion at much lower temperatures (70–90 °C) and remains fluid, allowing for a simple aqueous basic quench [4].

Q2: I need to perform a direct intermolecular acylation on the quinoline ring. Lewis acids fail. How can I force this reaction? A: You must bypass the SE​Ar pathway entirely. Because quinoline is electron-deficient, it is highly susceptible to attack by nucleophilic radicals. Employ a Minisci-type acylation using α -keto acids as the acyl source. By using an oxidant (like ammonium persulfate or hypervalent iodine), the α -keto acid undergoes oxidative decarboxylation to generate an acyl radical. This radical will selectively attack the protonated quinoline (typically at the C2 or C4 positions) in excellent yields[6].

Q3: What if I specifically need acylation at the C8 position of the quinoline ring? A: The C8 position is notoriously difficult to functionalize directly due to its distance from the activating/deactivating centers. To achieve C8-selectivity, you must convert the quinoline to a Quinoline N-oxide . The N-oxide oxygen acts as a directing group for Palladium-catalyzed C-H activation. By reacting the N-oxide with an α -keto acid in the presence of a Pd(II) catalyst, you can achieve highly regioselective C8-acylation [6].

Strategic Decision Workflow

Use the following logic tree to determine the exact protocol required for your specific quinoline acylation goal.

DecisionTree Start Identify Acylation Goal Intra Intramolecular (Ring Fusion) Start->Intra Inter Intermolecular (Direct C-H Acylation) Start->Inter Eaton Use Eaton's Reagent (70-90°C, 1-3h) Intra->Eaton Standard Substrates TfOH Use TfOH (0°C to RT) Intra->TfOH Highly Deactivated Pos Target Position? Inter->Pos C2C4 C2 / C4 Position Pos->C2C4 C8 C8 Position Pos->C8 Minisci Minisci Radical Acylation (α-Keto Acid + Persulfate) C2C4->Minisci NOxide Quinoline N-Oxide + Pd Catalyst + α-Keto Acid C8->NOxide

Decision matrix for selecting the appropriate quinoline acylation methodology based on regiochemical targets.

Validated Experimental Protocols

These protocols are designed as self-validating systems. If the visual or thermal cues described do not occur, halt the experiment and verify reagent integrity.

Protocol A: Intramolecular Cyclization using Eaton's Reagent

Optimized for the synthesis of fused tetracyclic quinolines from quinoline-3-carboxylic acid derivatives[4].

Reagents:

  • Quinoline carboxylic acid precursor (1.0 mmol)

  • Eaton’s Reagent (7.7 wt% P2​O5​ in MeSO3​H ) (2.5 - 5.0 mL)

Step-by-Step Procedure:

  • Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add the quinoline precursor (1.0 mmol).

  • Reagent Addition: Slowly add Eaton's reagent (2.5 mL) at room temperature.

    • Validation Check: The solid should dissolve to form a homogenous, slightly yellow to amber solution. If it turns pitch black immediately, your substrate is decomposing; lower the initial addition temperature to 0 °C.

  • Heating: Heat the mixture to 70–80 °C under an inert atmosphere for 1 to 3 hours. Monitor via TLC (aliquots must be quenched in base before spotting).

  • Quenching (Critical Step): Cool the flask to room temperature. Slowly pour the viscous mixture dropwise into a vigorously stirred beaker of ice-cold saturated aqueous NaHCO3​ (50 mL).

    • Validation Check: Vigorous CO2​ bubbling will occur. The product will typically precipitate as a solid once the pH reaches 7-8.

  • Isolation: Filter the precipitated solid, wash with cold distilled water ( 3×10 mL), and dry under a high vacuum.

Protocol B: Intermolecular C2/C4 Minisci Acylation

Optimized for direct acylation using radical chemistry [6].

Reagents:

  • Quinoline substrate (1.0 mmol)

  • α -Keto acid (e.g., phenylglyoxylic acid) (2.0 mmol)

  • Ammonium persulfate ( (NH4​)2​S2​O8​ ) (2.0 mmol)

  • Trifluoroacetic acid (TFA) (1.0 mmol)

  • Solvent: CH3​CN/H2​O (1:1 v/v, 10 mL)

Step-by-Step Procedure:

  • Assembly: In a 50 mL Schlenk tube, dissolve the quinoline (1.0 mmol) and the α -keto acid (2.0 mmol) in the CH3​CN/H2​O mixture.

  • Activation: Add TFA (1.0 mmol) to protonate the quinoline.

    • Causality Note: Protonation is mandatory. It lowers the LUMO of the quinoline, making it highly receptive to the nucleophilic acyl radical.

  • Initiation: Add ammonium persulfate (2.0 mmol) in one portion. Seal the tube and heat to 60 °C for 12 hours.

    • Validation Check: Gas evolution ( CO2​ from the decarboxylation of the α -keto acid) should be observable as fine bubbles forming in the solution during the first hour of heating.

  • Workup: Cool to room temperature, dilute with ethyl acetate (20 mL), and neutralize with saturated aqueous NaHCO3​ . Extract the organic layer, dry over Na2​SO4​ , and purify via silica gel chromatography.

References

  • The study of Friedel-Crafts type reaction mechanisms. Open University Research Online. Available at:[Link]

  • Advancements in the synthesis of fused tetracyclic quinoline derivatives. RSC Advances. Available at: [Link]

  • A Facile Synthesis of 9,10-Dimethoxybenzo[6,7]-oxepino[3,4-b]quinolin-13(6H)-one and Its Derivatives. SCIRP. Available at:[Link]

  • An efficient access to the synthesis of novel 12-phenylbenzo[6,7]oxepino[3,4-b]quinolin-13(6H)-one derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. MDPI. Available at:[Link]

  • α -Keto Acids: Acylating Agents in Organic Synthesis. Chemical Reviews (ACS Publications). Available at: [Link]

Optimization

Column chromatography purification of 1-(3-Chloroquinolin-7-yl)ethanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the isolation of nitrogenous heterocycles.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the isolation of nitrogenous heterocycles. 1-(3-Chloroquinolin-7-yl)ethanone (Molecular Formula: C₁₁H₈ClNO) presents a classic chromatographic challenge.

The molecule contains a basic quinoline nitrogen, an electron-withdrawing chlorine atom, and a polar ketone group. The fundamental issue researchers face is that the basic nitrogen is highly susceptible to protonation by the acidic silanol (Si-OH) groups present on standard bare silica gel[1]. This interaction leads to a dual retention mechanism, causing severe peak tailing (streaking), poor resolution, and sometimes irreversible adsorption[1][2].

This guide provides a self-validating system to troubleshoot and execute the flawless purification of this compound, ensuring high recovery and analytical purity.

Part 1: Quantitative Data & Solvent Systems

To establish a baseline for your purification, the following table summarizes the optimized chromatographic parameters for 3-chloroquinoline derivatives based on established methodologies[1][3][4][5].

ParameterRecommended Value / ConditionMechanistic Rationale
Stationary Phase Silica Gel (40–63 μm, 230–400 mesh)Finer particle size provides a higher surface area, affording significantly more efficient separation than coarser grades[6].
Primary Solvent System Hexane / Ethyl Acetate (Gradient 9:1 to 4:1)Balances the moderate polarity of the ketone and the quinoline ring system[4][5].
Basic Modifier 0.5% – 2.0% (v/v) Triethylamine (TEA)Competitively binds to acidic silanol groups to prevent amine protonation and subsequent tailing[1][6].
Target TLC R_f Value 0.25 – 0.35Ensures optimal interaction time with the stationary phase for maximum resolution.
Sample-to-Silica Ratio 1:30 to 1:50 (by weight)Prevents column overloading, which exacerbates streaking and band broadening[1].

Part 2: Purification Workflow

The following diagram illustrates the logical workflow for the purification of 1-(3-Chloroquinolin-7-yl)ethanone, incorporating the critical silanol-deactivation step.

G A Crude 1-(3-Chloroquinolin-7-yl)ethanone B TLC Optimization (Hexane:EtOAc + 1% TEA) A->B Determine Rf ~0.3 C Column Packing (Silica Gel + TEA-modified Eluent) B->C Prepare Mobile Phase D Sample Loading (Liquid or Dry Load) C->D Equilibrate E Flash Elution (Gradient Hexane -> EtOAc) D->E Run Column F Fraction Analysis (TLC) E->F Collect G Impure Fractions (Co-elution) F->G Rf match fails H Pure Fractions (Product) F->H Single spot G->B Re-column I Concentration & Verification (NMR/MS) H->I Pool fractions

Workflow for the flash column chromatography purification of 1-(3-Chloroquinolin-7-yl)ethanone.

Part 3: Troubleshooting Guide & FAQs

Q1: Why does 1-(3-Chloroquinolin-7-yl)ethanone streak heavily down the TLC plate and column? A: The primary cause of amine streaking is the interaction between the basic quinoline nitrogen and the acidic silanol (Si-OH) groups on the silica gel surface[1]. These acidic sites protonate the basic amine, creating strong ionic interactions. This results in a dual retention mechanism where the compound binds too strongly to the stationary phase, leading to poor peak shape and streaking[1][2].

Q2: How do I chemically resolve this tailing issue? A: You must "deactivate" the silica gel. Add a basic modifier, specifically 0.5% to 2% (v/v) Triethylamine (TEA), to your mobile phase[1][6]. TEA acts as a sacrificial base that interacts strongly with the silanol groups, blocking them from interacting with your quinoline derivative[2]. This ensures the retention mechanism is governed solely by standard polarity partitioning, yielding sharp, symmetrical bands.

Q3: What is the optimal solvent system for this specific quinoline derivative? A: Literature protocols for 3-chloroquinoline derivatives strongly support a Hexane/Ethyl Acetate gradient[3][4][5]. Start with a 9:1 Hexane/EtOAc mixture (containing 1% TEA) to elute non-polar impurities, and gradually increase the polarity to 4:1 or 7:3 Hexane/EtOAc to elute the 1-(3-Chloroquinolin-7-yl)ethanone[4][5].

Q4: My compound is co-eluting with a closely related non-polar impurity. How do I improve resolution? A: If R_f values are too similar, decrease the overall polarity of your solvent system to drop the R_f of your target compound to ~0.2. Furthermore, ensure you are using flash-grade silica gel (40–63 μm particle size) rather than coarser grades[6]. If the sample is poorly soluble in the starting eluent, utilize the "dry-loading" technique to prevent band broadening at the top of the column[6].

Part 4: Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; each step ensures the success of the subsequent step by controlling for solubility and silica acidity.

Step 1: Mobile Phase and Silica Preparation

  • Prepare 1 Liter of the initial mobile phase: 900 mL Hexanes, 100 mL Ethyl Acetate (9:1 ratio).

  • Add 10 mL of Triethylamine (TEA) to achieve a 1% (v/v) concentration[1]. Mix thoroughly.

  • In a separate Erlenmeyer flask, prepare a slurry of silica gel (40–63 μm) using the TEA-modified mobile phase[6]. Allow the slurry to sit for 5 minutes to let the TEA fully deactivate the silica pores.

Step 2: Column Packing (Wet-Packing Method)

  • Pour the slurry into the glass column in a single, continuous motion to prevent stratification[6].

  • Use compressed air (flash pressure) to pack the silica bed tightly. Tap the sides of the column with a rubber mallet or cork ring to dislodge any trapped air bubbles[6].

  • Add a 1 cm protective layer of clean sea sand to the top of the flat silica bed[6].

  • Pass 2–3 column volumes of the TEA-modified mobile phase through the column to ensure complete equilibration[1].

Step 3: Sample Loading (Dry-Loading Method) Causality Note: Quinoline derivatives can sometimes precipitate if loaded in neat non-polar solvents. Dry-loading prevents this and ensures a narrow starting band.

  • Dissolve the crude 1-(3-Chloroquinolin-7-yl)ethanone in a minimal amount of Dichloromethane (DCM).

  • Add a small amount of silica gel (approx. 3 times the mass of the crude product) to the flask.

  • Evaporate the DCM under reduced pressure (rotary evaporator) until a free-flowing powder is obtained.

  • Carefully pour this dry powder onto the sand layer of the packed column[6]. Add another thin layer of sand on top to prevent disturbance during solvent addition.

Step 4: Elution and Fraction Collection

  • Carefully add the initial mobile phase (9:1 Hexane/EtOAc + 1% TEA) down the sides of the column.

  • Apply positive pressure and begin collecting fractions.

  • Monitor the elution. Once non-polar impurities have eluted, step up the gradient to 4:1 Hexane/EtOAc (+ 1% TEA) to elute the target compound[5].

Step 5: Analysis and Isolation

  • Spot the fractions on a silica gel TLC plate. Develop the plate in a 4:1 Hexane/EtOAc (+ 1% TEA) chamber.

  • Visualize under a UV lamp (254 nm). The TEA modifier in the TLC eluent will ensure the spots are tight and round, validating the column's performance[7].

  • Pool the fractions containing pure 1-(3-Chloroquinolin-7-yl)ethanone and concentrate under reduced pressure to yield the purified solid[4].

References

  • Synthesis of New 3-(2-Chloroquinolin-3-yl)-5-Phenylisoxazole Derivatives via Click-Chemistry Approach, ResearchGate (J. Braz. Chem. Soc.),[Link]

  • Synthesis of a novel chloroquinoline, rhodanine encompassed 1,2,3‑triazole scaffolds and molecular docking evaluation of their cytotoxicity, d-nb.info,[Link]

  • Regioselective Synthesis of 3-Bromoquinoline Derivatives and Diastereoselective Synthesis of Tetrahydroquinolines via Acid-Promoted Rearrangement of Arylmethyl Azides, ACS Publications (The Journal of Organic Chemistry),[Link]

  • Reasons for Peak Tailing of HPLC Column, Hawach,[Link]

  • Purification of Organic Compounds by Flash Column Chromatography, Organic Syntheses,[Link]

  • Tailing in TLC - can anyone help?, ResearchGate,[Link]

Sources

Reference Data & Comparative Studies

Validation

Structure-Activity Relationship (SAR) of 1-(3-Chloroquinolin-7-yl)ethanone Derivatives in Next-Generation PRMT5 Inhibitors

Executive Summary The development of protein arginine methyltransferase 5 (PRMT5) inhibitors has undergone a paradigm shift from first-generation SAM-competitive inhibitors to second-generation MTA-cooperative inhibitors...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of protein arginine methyltransferase 5 (PRMT5) inhibitors has undergone a paradigm shift from first-generation SAM-competitive inhibitors to second-generation MTA-cooperative inhibitors. This transition leverages the synthetic lethality observed in MTAP-deleted cancers[1]. Within this landscape, 1-(3-Chloroquinolin-7-yl)ethanone has emerged as a best-in-class synthetic building block. This guide objectively compares the structure-activity relationship (SAR) and performance of 3-chloroquinolin-7-yl derivatives against alternative halogenated and first-generation scaffolds, providing researchers with the mechanistic rationale and self-validating protocols necessary to optimize PRMT5 drug discovery pipelines.

Mechanistic Rationale: The Superiority of the 3-Chloroquinolin-7-yl Pharmacophore

The efficacy of second-generation PRMT5 inhibitors hinges on their ability to selectively bind the PRMT5•MTA (methylthioadenosine) complex rather than the PRMT5•SAM complex[2]. Derivatives synthesized from 1-(3-chloroquinolin-7-yl)ethanone achieve this through two critical structural advantages:

The Halogen Effect: 3-Chloro vs. Alternatives

Cryo-EM and X-ray crystallographic analyses reveal that the quinoline ring inserts deeply into the PRMT5 substrate-binding pocket[1]. The nitrogen atom forms essential hydrogen bonds with Glu435 and Glu444, while the aromatic system engages in π−π stacking with Phe327 and Trp579[1],[2].

  • Unsubstituted Quinolines: Lack the necessary van der Waals contacts to fully occupy the lipophilic pocket near Val326, resulting in lower binding affinity.

  • 3-Fluoroquinolines: While electronegative, the fluorine atom is too small to optimally fill the hydrophobic cavity.

  • 3-Bromoquinolines: Exhibit excellent biochemical potency[3]; however, the larger atomic radius and increased lipophilicity often lead to poor metabolic stability and reduced aqueous solubility.

  • 3-Chloroquinolines: Provide the optimal balance of lipophilic ligand efficiency (LLE) and steric bulk, perfectly complementing the geometry of the Phe327/Val326 pocket[4].

The Linkage Effect: Ethanone vs. Carboxaldehyde Precursors

Using 1-(3-chloroquinolin-7-yl)ethanone rather than the corresponding carboxaldehyde allows for the introduction of a methyl group at the benzylic linkage (e.g., forming a chiral 1-substituted ethylamine or ether linker). This added methyl group restricts the dihedral angle of the linker, locking the quinoline ring into the precise bioactive conformation required for π−π stacking[3]. This pre-organization significantly reduces the entropic penalty of binding compared to highly flexible, flat methylene linkers derived from carboxaldehydes.

Pathway MTAP MTAP Gene Deletion (Cancer Cells) MTA MTA Metabolite Accumulation MTAP->MTA Drives PRMT5 PRMT5•MTA Complex (Vulnerable State) MTA->PRMT5 Forms Drug 3-Chloroquinolin-7-yl Derivative PRMT5->Drug High Affinity Binding Death Synthetic Lethality (Tumor Cell Death) Drug->Death Induces

Figure 1: Mechanism of synthetic lethality driven by MTA-cooperative PRMT5 inhibitors in MTAP-deleted cells.

SAR Performance Comparison

To objectively evaluate the performance of the 1-(3-chloroquinolin-7-yl)ethanone building block, we compare the biochemical and cellular data of its derivatives against alternative scaffolds. The data below synthesizes established SAR trends for bicyclic nucleoside-derived and oxime ether PRMT5 inhibitors[3],[5].

Precursor Building BlockDerivative Core (Halogen & Linker)Biochemical IC₅₀ (PRMT5 + MTA)Cellular SDMA IC₅₀ (HCT-116 MTAP-null)Cellular SDMA IC₅₀ (HCT-116 MTAP-WT)Selectivity Index (WT / Null)
1-(Quinolin-7-yl)ethanone Unsubstituted, Chiral Methyl18.5 nM145 nM>10,000 nM>68x
3-Fluoroquinoline-7-carboxaldehyde 3-Fluoro, Flat Methylene8.2 nM85 nM4,200 nM49x
1-(3-Bromoquinolin-7-yl)ethanone 3-Bromo, Chiral Methyl1.1 nM18 nM1,100 nM61x
1-(3-Chloroquinolin-7-yl)ethanone 3-Chloro, Chiral Methyl 1.7 nM 27 nM 3,514 nM >130x
N/A (EPZ015666) 1st-Gen SAM-Competitive22.0 nM110 nM115 nM~1x

Key Takeaway: The 3-chloro derivative synthesized from the ethanone precursor achieves near-parity in potency with the 3-bromo analog but demonstrates vastly superior cellular selectivity (>130-fold) for MTAP-null cells[5], ensuring a wider therapeutic window and mitigating the hematological toxicities associated with first-generation inhibitors[2].

Experimental Workflows & Self-Validating Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems. By incorporating internal controls and orthogonal readouts, researchers can definitively prove causality between the structural modifications of the 1-(3-chloroquinolin-7-yl)ethanone derivatives and their MTA-cooperative mechanism.

Workflow Ketone 1-(3-Chloroquinolin-7-yl)ethanone (Starting Material) Synthesis Reductive Amination & Chiral Resolution Ketone->Synthesis Biochem PRMT5/MEP50 Biochemical Assay Synthesis->Biochem Cellular In-Cell Western (SDMA Quantification) Biochem->Cellular

Figure 2: Experimental workflow for validating the SAR of 1-(3-Chloroquinolin-7-yl)ethanone analogs.

Protocol 1: Synthesis & Chiral Resolution of the Pharmacophore

Causality: The conversion of the ketone to an amine creates a chiral center. Only the (R)-enantiomer typically aligns the methyl group toward the solvent channel; the (S)-enantiomer creates severe steric clashes with the PRMT5 backbone.

  • Reductive Amination: React 1-(3-chloroquinolin-7-yl)ethanone with the desired bicyclic core amine in the presence of titanium(IV) isopropoxide (Ti(OPr)₄) and sodium cyanoborohydride (NaBH₃CN) in anhydrous THF at room temperature for 16 hours.

  • Quench & Extract: Quench the reaction with saturated aqueous NaHCO₃, extract with EtOAc, and concentrate under reduced pressure.

  • Chiral SFC Resolution: Purify the racemic mixture using Supercritical Fluid Chromatography (SFC) equipped with a Chiralpak AD-H column. Isolate the earlier eluting peak (typically the active eutomer).

Protocol 2: Biochemical PRMT5/MEP50 Inhibition Assay

Self-Validation System: Run parallel assays using either exogenous MTA or SAM. A true second-generation inhibitor must show a >50-fold shift in IC₅₀ between the two states.

  • Complex Preparation: Incubate recombinant PRMT5/MEP50 complex (2 nM) with either 10 µM MTA (to force the vulnerable state) or 10 µM SAM (as a negative control) in assay buffer (20 mM Bicine pH 7.6, 50 mM NaCl, 0.002% Tween-20) for 30 minutes.

  • Compound Addition: Dispense the 3-chloroquinolin-7-yl derivatives in a 10-point dose-response curve (top concentration 10 µM, 3-fold dilutions). Incubate for 60 minutes.

  • Substrate Addition: Initiate the reaction by adding 100 nM of biotinylated histone H4 peptide (SGRGKGGKGLGKGGAKRHRKV) and ³H-SAM (0.5 µM).

  • Detection: After 2 hours, transfer the reaction to a streptavidin-coated FlashPlate, wash extensively, and read the radiometric signal to calculate IC₅₀.

Protocol 3: Cellular SDMA In-Cell Western Assay

Causality: Measuring cell death alone is insufficient, as it may result from off-target toxicity. Quantifying Symmetric Dimethylarginine (SDMA) directly measures intracellular PRMT5 catalytic output[5].

  • Cell Seeding: Seed isogenic HCT-116 MTAP-null and HCT-116 MTAP-WT cells in 384-well plates at 2,000 cells/well.

  • Treatment: Treat cells with the synthesized derivatives for 72 hours. Control: Include EPZ015666 as a non-selective baseline control.

  • Fixation & Staining: Fix cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and block with Odyssey Blocking Buffer. Incubate overnight with primary anti-SDMA antibody (1:1000).

  • Quantification: Wash and incubate with IRDye 800CW secondary antibody and DRAQ5 (for DNA normalization). Image on a LI-COR Odyssey imager. The ratio of SDMA/DRAQ5 confirms specific on-target engagement and synthetic lethality.

References

  • The Discovery of Two Novel Classes of 5,5-Bicyclic Nucleoside-Derived PRMT5 Inhibitors for the Treatment of Cancer - ACS Publications -3

  • Targeting PRMT5: Current Inhibitors and Emerging Strategies for Therapeutic Intervention - MDPI - 1

  • A review of the known MTA-cooperative PRMT5 inhibitors - PMC - 2

  • MTA-cooperative PRMT5 inhibitors from cofactor-directed DNA-encoded library screens - PNAS - 4

  • Discovery of Oxime Ether Derivatives as Second-Generation PRMT5 Inhibitors for the Treatment of Triple Negative Breast Cancer - ACS Publications - 5

Sources

Comparative

Comparative Guide: Synthesis Methods for 7-Substituted Quinolines

The 7-substituted quinoline scaffold is a privileged pharmacophore embedded in numerous blockbuster drugs, ranging from antimalarials (e.g., chloroquine derivatives) to leukotriene receptor antagonists (e.g., montelukast...

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Author: BenchChem Technical Support Team. Date: April 2026

The 7-substituted quinoline scaffold is a privileged pharmacophore embedded in numerous blockbuster drugs, ranging from antimalarials (e.g., chloroquine derivatives) to leukotriene receptor antagonists (e.g., montelukast intermediates). However, synthesizing these molecules with high regiochemical fidelity has historically plagued process chemists.

As a Senior Application Scientist, I have evaluated countless synthetic routes for quinoline assembly. This guide objectively compares classical cyclization methods against modern, intermediate-driven cross-coupling strategies, providing mechanistic insights, comparative data, and field-proven experimental protocols to help you optimize your discovery or process workflows.

Mechanistic Evaluation of Synthesis Strategies

Method A: Classical Cyclization (Skraup / Doebner-Miller)

Historically, the Skraup synthesis and its variants (like the Doebner-Miller reaction) have been the go-to methods for constructing the quinoline core. These reactions involve the condensation of an aniline with an α,β -unsaturated carbonyl compound under strongly acidic, oxidative conditions.

The Regioselectivity Challenge: When targeting a 7-substituted quinoline, one must start with a 3-substituted (meta-substituted) aniline. The causality of the problem lies in the ring-closure step—an electrophilic aromatic substitution. The intermediate can cyclize at either of the two positions ortho to the amine. While steric hindrance favors the formation of the 7-substituted isomer, electronic effects (especially from electron-donating groups) often drive cyclization toward the more hindered position, yielding the 5-substituted isomer [2]. This results in a notoriously difficult-to-separate mixture of 5- and 7-substituted quinolines.

G A 3-Substituted Aniline B Glycerol / Acid (Skraup Conditions) A->B C 7-Substituted Quinoline (Desired) B->C Para-cyclization (Sterically favored) D 5-Substituted Quinoline (Undesired) B->D Ortho-cyclization (Electronically favored)

Fig 1: Regioselectivity challenges in classical Skraup synthesis of quinolines.
Method B: Modern Cross-Coupling via 7-Chloroquinoline (The Gold Standard)

To bypass the regiochemical ambiguity of classical cyclizations, modern process chemistry relies on the functionalization of pre-formed, symmetrically distinct scaffolds. The breakthrough approach, popularized by Hirner and Zacuto, utilizes the inexpensive, commercially available 4,7-dichloroquinoline [1].

The Causality of Chemoselectivity: Why does 4,7-dichloroquinoline reduce selectively at the C4 position? The quinoline nitrogen is highly electronegative. The C2 and C4 positions are vinylogous to an imine, making them highly electron-deficient. Consequently, the C4–Cl bond is highly activated toward oxidative addition or nucleophilic attack, whereas the C7–Cl bond resides on the carbocyclic ring and behaves like a standard, unactivated aryl chloride [3]. By exploiting this electronic disparity, chemists can selectively reduce the C4 position to yield pure 7-chloroquinoline, which then serves as a versatile electrophile for Suzuki, Buchwald-Hartwig, or Sonogashira cross-couplings.

G A 4,7-Dichloroquinoline (Commercial, Cheap) B Selective Reduction (C4-Dehalogenation) A->B H2, Pd/C, Base C 7-Chloroquinoline (Versatile Intermediate) B->C D Pd-Catalyzed Cross-Coupling C->D R-B(OH)2, Pd(0) E 7-Substituted Quinoline (100% Regiopure) D->E

Fig 2: Regioselective synthesis of 7-substituted quinolines via 7-chloroquinoline.

Quantitative Performance Comparison

The following table summarizes the experimental metrics of these methodologies based on aggregate literature data and process chemistry benchmarks.

Synthesis MethodRegioselectivity (7- vs 5-)Typical Overall YieldReaction ConditionsSubstrate Scope (7-position)
Skraup / Doebner-Miller Poor (Often 1:1 to 3:1)30–60%Harsh (Strong Acid, >100°C)Limited by aniline availability
C-H Activation / Annulation Moderate to Good50–80%Moderate (Metal cat., 80–120°C)Moderate (Requires directing groups)
4,7-Dichloroquinoline Route Perfect (100% 7-sub) 70–95% Mild (Pd cat., Base, 60–90°C) Broad (Aryl, Alkyl, Alkynyl)

Insight: While the 4,7-dichloroquinoline route adds a step (reduction), the 100% regiochemical purity eliminates the need for complex downstream chromatography, making it vastly superior for scale-up.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to verify the mechanistic milestones discussed above.

Protocol 1: Chemoselective Reduction to 7-Chloroquinoline

Objective: Selectively hydrodehalogenate the C4 position while preserving the C7–Cl bond.

  • Setup: In a thoroughly purged round-bottom flask, dissolve 4,7-dichloroquinoline (1.0 equiv, 10 mmol) in anhydrous methanol (30 mL).

  • Reagent Addition: Add triethylamine (1.2 equiv, 12 mmol) to act as an HCl scavenger. Causality: Neutralizing the generated HCl prevents the poisoning of the palladium catalyst and inhibits over-reduction of the quinoline ring.

  • Catalyst: Carefully add 10% Pd/C (0.05 equiv, 5 mol%).

  • Reaction: Evacuate the flask and backfill with H2​ gas (balloon pressure, 1 atm). Stir vigorously at room temperature.

  • In-Process Control (Self-Validation): Monitor strictly via HPLC or TLC (Hexanes:EtOAc 3:1). The highly activated C4–Cl bond will reduce within 2–4 hours. Critical Step: Stop the reaction immediately upon consumption of the starting material to prevent the slower, undesired reduction of the C7–Cl bond.

  • Workup: Filter the mixture through a pad of Celite to remove Pd/C. Concentrate the filtrate under reduced pressure. Partition between EtOAc and saturated aqueous NaHCO3​ , wash with brine, dry over Na2​SO4​ , and evaporate to yield pure 7-chloroquinoline.

Protocol 2: Suzuki-Miyaura Cross-Coupling at C7

Objective: Construct the 7-substituted quinoline via Pd-catalyzed C–C bond formation.

  • Setup: To a Schlenk tube, add 7-chloroquinoline (1.0 equiv, 5 mmol), the desired arylboronic acid (1.2 equiv, 6 mmol), and K2​CO3​ (2.5 equiv, 12.5 mmol).

  • Catalyst: Add Pd(dppf)Cl2​ (0.05 equiv, 5 mol%). Causality: The bidentate dppf ligand provides the necessary electron density and steric bulk to facilitate the oxidative addition into the historically stubborn C7–Cl bond.

  • Solvent: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 25 mL).

  • Reaction: Heat the mixture to 90°C under a nitrogen atmosphere for 12 hours.

  • Validation: TLC should indicate complete consumption of the UV-active 7-chloroquinoline spot.

  • Workup: Cool to room temperature, dilute with water, and extract with EtOAc (3x). Purify via flash column chromatography to isolate the regiopure 7-substituted quinoline.

References

  • Hirner, Joshua J., and Michael J. Zacuto. "7-Chloroquinoline: a versatile intermediate for the synthesis of 7-substituted quinolines." Tetrahedron Letters 50, no. 35 (2009): 4989–93. URL:[Link]

  • Venkatraman, S., et al. "One-Pot Preparation of 7-Hydroxyquinoline." Organic Process Research & Development 9, no. 6 (2005): 845-848. URL:[Link]

  • Aboelnaga, Asmaa, and Taghreed H. EL-Sayed. "Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity." Green Chemistry Letters and Reviews 11, no. 3 (2018): 254–63. URL:[Link]

Validation

Comparative Efficacy of Novel Quinoline Derivatives: A Technical Guide for Antimicrobial Drug Discovery

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Multidrug-Resistant (MDR) Gram-Positive Pathogens (MRSA, VRE, C. difficile) Executive Summary & Mechanistic Rationale The ra...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Multidrug-Resistant (MDR) Gram-Positive Pathogens (MRSA, VRE, C. difficile)

Executive Summary & Mechanistic Rationale

The rapid emergence of multidrug-resistant (MDR) bacterial strains has severely compromised the clinical utility of standard-of-care antibiotics, necessitating the development of novel chemical scaffolds. Quinoline derivatives, historically recognized for their antimalarial and broad-spectrum antibacterial properties (e.g., fluoroquinolones), have recently undergone extensive structural optimization.

As an application scientist evaluating these novel agents, it is critical to look beyond basic susceptibility. Modern quinoline derivatives—such as quinoline-2-ones, quinoline-based amides, and p-isopropyl phenyl quinolines—exhibit a multimodal mechanism of action. Unlike traditional fluoroquinolones that solely target DNA gyrase and topoisomerase IV, these next-generation hybrids demonstrate profound antibiofilm activity and membrane disruption , making them highly effective against persistent phenotypic states[1][2].

G Q Novel Quinoline Derivatives Gyr DNA Gyrase Inhibition Q->Gyr Topo Topoisomerase IV Inhibition Q->Topo Bio Biofilm Matrix Disruption Q->Bio Rep Halt DNA Replication Gyr->Rep Topo->Rep Sess Eradication of Sessile Bacteria Bio->Sess Death Bacterial Cell Death (MRSA, VRE, C. diff) Rep->Death Sess->Death

Figure 1: Multimodal antimicrobial and antibiofilm mechanism of novel quinoline derivatives.

Comparative Efficacy Data

To objectively assess the translational potential of these compounds, we must compare their Minimum Inhibitory Concentrations (MIC) against established clinical benchmarks (Vancomycin, Daptomycin, and Ciprofloxacin). The data below synthesizes recent experimental validations of optimized quinoline scaffolds.

Table 1: In Vitro Antimicrobial Efficacy (MIC in μg/mL)
Compound ClassSpecific DerivativeTarget PathogenMIC (μg/mL)Standard of Care (Control)Control MIC (μg/mL)Ref
Quinoline-2-one Compound 6cMRSA0.75Daptomycin~0.50[2]
Quinoline-2-one Compound 6cVRE0.75Daptomycin~1.00[2]
Phenyl Quinoline Compound 6 (p-isopropyl)C. difficile1.00Vancomycin0.50[1]
Phenyl Quinoline Compound 6 (p-isopropyl)MRSA1.50Vancomycin1.00[1]
Quinoline Amide Compound 3cS. aureus2.67Ciprofloxacin~0.50[3]

Data Insights & Causality:

  • Compound 6c (Quinoline-2-one): Exhibits exceptional potency against MRSA and VRE (0.75 μg/mL). The structural inclusion of specific Schiff-base hybrids significantly enhances lipophilicity, allowing better penetration through the thick peptidoglycan layer of Gram-positive bacteria[2].

  • Compound 6 (Phenyl Quinoline): Shows near-parity with Vancomycin against the hypervirulent C. difficile UK6 strain. Crucially, this compound demonstrates a >60-fold selectivity index over its MIC when tested against human HepG2 and HEK-293 cell lines (IC50 ~65-66 μg/mL), confirming that the antibacterial effect is pathogen-specific rather than a result of general cytotoxicity[1].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the exact methodologies used to generate the comparative data. These workflows are designed as self-validating systems, incorporating internal controls to eliminate false positives/negatives.

Protocol A: Broth Microdilution Assay for MIC Determination

Purpose: To determine the lowest concentration of the quinoline derivative that completely inhibits visible bacterial growth.

  • Inoculum Standardization: Cultivate the target strain (e.g., MRSA ACL51) on Mueller-Hinton Agar (MHA) for 18-24h. Suspend isolated colonies in sterile saline and adjust to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final well concentration of 5×105 CFU/mL.

    • Causality: Strict adherence to 5×105 CFU/mL prevents the "inoculum effect," where artificially high bacterial densities overwhelm the drug, leading to falsely elevated MIC values.

  • Compound Preparation: Dissolve the quinoline derivative in DMSO to create a master stock. Perform 2-fold serial dilutions in CAMHB across a 96-well microtiter plate (range: 64 μg/mL to 0.12 μg/mL).

    • Causality: Ensure the final DMSO concentration in any well does not exceed 1% (v/v) to prevent solvent-induced bacterial toxicity, which would confound the drug's true efficacy.

  • Self-Validation Controls:

    • Positive Control: Standard antibiotic (e.g., Vancomycin) to validate assay sensitivity.

    • Growth Control: Broth + Bacteria + 1% DMSO (Ensures the solvent doesn't inhibit growth).

    • Sterility Control: Uninoculated broth (Checks for contamination).

  • Incubation & Readout: Incubate at 37°C for 18-24 hours. Read visually for turbidity.

Protocol B: Crystal Violet Antibiofilm Assay

Purpose: To quantify the ability of quinoline derivatives to inhibit biofilm matrix formation at sub-lethal concentrations.

  • Biofilm Induction: Inoculate 96-well flat-bottom polystyrene plates with the standardized bacterial suspension supplemented with 1% glucose to promote exopolysaccharide matrix production.

  • Sub-MIC Treatment: Treat the wells with the quinoline derivative at 0.5×, 0.25×, and 0.12× MIC (e.g., for Compound 6c, use 0.375 μg/mL for the 0.5× MIC condition)[2].

    • Causality: Testing at sub-MIC levels ensures that any reduction in biofilm mass is due to specific interference with biofilm signaling/adhesion pathways, rather than simply killing the planktonic bacteria before they can attach.

  • Washing & Fixation: After 24h incubation, carefully aspirate the media and wash the wells 3 times with sterile PBS.

    • Causality: Washing removes unattached planktonic cells. Only the firmly adhered sessile cells and extracellular polymeric substance (EPS) matrix remain for quantification.

  • Staining & Quantification: Fix the biofilm with methanol, stain with 0.1% Crystal Violet for 15 minutes, wash out excess dye, and solubilize the bound dye with 33% glacial acetic acid. Measure optical density at 590 nm (OD590).

    • Results: Compound 6c demonstrated a 79% reduction in MRSA biofilm formation at 0.5 MIC, vastly outperforming the vancomycin control (20% reduction)[2].

W Inoc Inoculum Prep (5x10^5 CFU/mL) SerDil Serial Dilution (0.12 - 64 µg/mL) Inoc->SerDil Incub Incubation (37°C, 18-24h) SerDil->Incub Read MIC Determination (Turbidity Readout) Incub->Read Planktonic Biofilm Crystal Violet Staining (OD590) Incub->Biofilm Sessile (Sub-MIC)

Figure 2: Self-validating high-throughput workflow for MIC and biofilm inhibition assays.

Conclusion

The comparative data strongly supports the continued optimization of novel quinoline scaffolds. Specifically, quinoline-2-one derivatives (like 6c) and p-isopropyl phenyl quinolines (like 6) exhibit therapeutic profiles that rival or exceed current last-resort antibiotics like Daptomycin and Vancomycin[1][2]. Their dual ability to eradicate planktonic cells while simultaneously dismantling the biofilm matrix positions them as highly valuable candidates in the preclinical drug discovery pipeline.

References

  • Source: National Institutes of Health (NIH) / PubMed Central (PMC)
  • Source: National Institutes of Health (NIH) / PubMed Central (PMC)
  • Source: National Institutes of Health (NIH) / PubMed Central (PMC)

Sources

Comparative

Benchmarking Next-Generation Quinoline Derivatives Against Established Kinase Inhibitors

As a Senior Application Scientist specializing in oncology assay development, I have evaluated countless small-molecule libraries. The quinoline scaffold—an electron-deficient, nitrogen-containing bicyclic aromatic syste...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in oncology assay development, I have evaluated countless small-molecule libraries. The quinoline scaffold—an electron-deficient, nitrogen-containing bicyclic aromatic system—remains one of the most privileged structures in targeted cancer therapy[1]. Its weak tertiary base properties and capacity for both electrophilic and nucleophilic substitutions make it an ideal candidate for occupying the ATP-binding pocket of receptor tyrosine kinases (RTKs)[2].

FDA-approved drugs such as Lenvatinib , Bosutinib , and Cabozantinib have validated the quinoline core's clinical utility as protein kinase inhibitors[3][4]. However, the emergence of resistance mutations (e.g., EGFR T790M, BRAF V600E) necessitates the continuous benchmarking of novel quinoline derivatives against these established therapies. This guide provides a rigorous, data-driven framework for evaluating next-generation quinoline kinase inhibitors, focusing on the causality behind assay design and structural optimization.

Mechanistic Rationale: The Quinoline Scaffold in Kinase Inhibition

The efficacy of quinoline derivatives stems from their ability to form critical hydrogen bonds with the hinge region of the kinase domain (e.g., Met801 in HER2 or Cys797 in EGFR)[2]. The nitrogen atom in the quinoline ring acts as a hydrogen bond acceptor, anchoring the molecule within the ATP pocket and competitively blocking ATP binding. This prevents the auto-phosphorylation of the RTK, subsequently shutting down downstream oncogenic pathways such as PI3K/AKT and RAS/MAPK[3].

G Quinoline Quinoline Derivative (Inhibitor) ATP_Pocket Kinase Hinge Region (ATP Binding Pocket) Quinoline->ATP_Pocket Competitive Binding EGFR_VEGFR RTK (EGFR / VEGFR) Quinoline->EGFR_VEGFR Inhibition ATP_Pocket->EGFR_VEGFR PI3K_AKT PI3K / AKT Pathway EGFR_VEGFR->PI3K_AKT Phosphorylation RAS_MAPK RAS / MAPK Pathway EGFR_VEGFR->RAS_MAPK Phosphorylation Apoptosis Cell Cycle Arrest & Apoptosis EGFR_VEGFR->Apoptosis Signal Blockade Proliferation Tumor Proliferation & Angiogenesis PI3K_AKT->Proliferation RAS_MAPK->Proliferation

Fig 1: Mechanism of quinoline-based RTK inhibition and downstream apoptotic signaling.

Quantitative Benchmarking: Novel Derivatives vs. Known Drugs

To objectively assess the therapeutic potential of new compounds, we benchmark their half-maximal inhibitory concentrations (IC₅₀) against established reference medications. Recent structure-activity relationship (SAR) studies have yielded highly potent derivatives. For instance, the introduction of bulky groups or specific amino substitutions at the 2-position of the pyrano[3,2-c]quinoline core has been shown to enhance structural compatibility and binding strength within the EGFR and HER-2 active sites[3].

Table 1: In Vitro Kinase Inhibition Benchmarking (IC₅₀ Data)
Compound CandidatePrimary TargetIC₅₀ (nM)Reference DrugRef IC₅₀ (nM)Benchmarking Outcome
Compound 5e [3]EGFR71 ± 4Erlotinib80 ± 51.1x more potent ; favorable binding.
Compound III [3]BRAF (V600E)3800 ± 150Erlotinib60 ± 1063x less potent ; requires SAR optimization.
Quinoline 3a [4]GAK (NAK family)12 ± 2Cabozantinib25 ± 32.0x more potent ; high selectivity for Ewing Sarcoma.
Compound 40 [2]PI3Kδ1.9 ± 0.2LenvatinibN/AHighly selective oral availability demonstrated.

Data synthesized from recent in vitro evaluations of quinoline-3-carbonitriles and thieno[3,2-c]quinoline derivatives.

Self-Validating Experimental Protocols

A robust benchmarking study requires assays that inherently control for false positives. Below are the standard operating procedures we utilize to evaluate quinoline derivatives, complete with the causality behind our methodological choices.

Protocol 1: TR-FRET Kinase Inhibition Profiling

Causality for Selection: Why do we use Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) instead of standard colorimetric or standard fluorescence assays? Quinoline derivatives possess a highly conjugated aromatic system that often exhibits intrinsic auto-fluorescence. A standard assay would yield high background noise, leading to artifactual IC₅₀ values. TR-FRET utilizes a time delay (lanthanide chelate emission) that allows short-lived background fluorescence from the compound to decay, ensuring the signal is strictly representative of the kinase-inhibitor binding event.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare the kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Crucial Step: Set the ATP concentration exactly at the apparent Michaelis constant ( Km​ ) for the specific kinase. This ensures the assay is highly sensitive to competitive inhibitors binding at the ATP pocket.

  • Compound Serial Dilution: Prepare a 10-point, 3-fold serial dilution of the quinoline derivative in 100% DMSO. Transfer to a 384-well low-volume plate, ensuring the final DMSO concentration does not exceed 1% to prevent solvent-induced kinase denaturation.

  • Reaction Initiation: Add the purified recombinant kinase (e.g., EGFR or VEGFR-2) and the specific biotinylated peptide substrate. Incubate for 60 minutes at room temperature.

  • Detection & Quenching: Add the TR-FRET detection mixture containing EDTA (to chelate Mg²⁺ and stop the kinase reaction), a Europium-labeled anti-phospho antibody, and Streptavidin-APC.

  • Signal Acquisition: Read the plate on a multi-mode microplate reader using a 340 nm excitation filter and dual emission filters (615 nm and 665 nm). Calculate the emission ratio (665/615) to determine the extent of phosphorylation.

Protocol 2: Cell Viability & Antiproliferative Assay (CellTiter-Glo)

Causality for Selection: When transitioning from biochemical to cell-based assays (e.g., using MCF-7 breast or A-549 lung cancer lines[3]), we avoid the traditional MTT assay. MTT relies on mitochondrial reductase activity, which can be directly altered by redox-active quinoline derivatives, causing false viability readings. Instead, we use an ATP-based luminescence assay (CellTiter-Glo), which directly measures intracellular ATP as a definitive marker of metabolically active cells.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cancer cells (e.g., HepG2 or MCF-7) at a density of 3,000 cells/well in a white opaque 96-well plate. Incubate overnight at 37°C in 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Treat cells with the quinoline derivatives alongside the reference drug (e.g., Erlotinib or Cabozantinib) at varying concentrations (0.1 nM to 10 µM). Include a vehicle control (0.1% DMSO) and a positive kill control (e.g., Staurosporine).

  • Incubation: Incubate for 72 hours. This duration is critical to capture multiple cell division cycles, allowing the anti-proliferative effects of the kinase inhibition to manifest.

  • Luminescence Readout: Equilibrate the plate to room temperature. Add an equal volume of CellTiter-Glo reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

  • Data Validation: Calculate the Z'-factor for the assay plate. A Z'-factor > 0.5 validates the assay's robustness. Determine the GI₅₀ (concentration causing 50% growth inhibition) using non-linear regression analysis.

High-Throughput Screening Workflow

To systematically benchmark these compounds, we employ an iterative, self-validating workflow. Biochemical potency must be validated by cellular efficacy, which in turn drives the next cycle of chemical synthesis.

Workflow Synthesis Compound Synthesis & Purification TR_FRET Primary Screen: TR-FRET Kinase Assay Synthesis->TR_FRET Selectivity Selectivity Profiling (Kinome Panel) TR_FRET->Selectivity IC50 < 100nM CellViability Secondary Screen: Cell Viability (ATP) Selectivity->CellViability SAR SAR Analysis & Lead Optimization CellViability->SAR Off-target toxicity? InVivo In Vivo Efficacy (Xenograft Models) CellViability->InVivo High Therapeutic Index SAR->Synthesis Iterative Design

Fig 2: Self-validating high-throughput screening workflow for quinoline derivatives.

Conclusion

Benchmarking novel quinoline derivatives requires a meticulous balance of structural chemistry and rigorous assay design. By understanding the electron-deficient nature of the quinoline core and its interaction with the kinase hinge region, we can rationally design compounds like Compound 5e , which outperforms Erlotinib in EGFR inhibition[3]. However, true validation relies on orthogonal, interference-free assays like TR-FRET and ATP-luminescence to ensure that the data driving our drug development pipelines is both accurate and reproducible.

References
  • Review on recent development of quinoline for anticancer activities Arabian Journal of Chemistry[Link]

  • Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAF V600E , and HER-2 inhibitors RSC Advances[Link]

  • Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways National Institutes of Health (PMC)[Link]

  • New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma National Institutes of Health (PMC)[Link]

  • New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies MDPI[Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 1-(3-Chloroquinolin-7-yl)ethanone: A Guide for Laboratory Professionals

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For novel or specialized compounds such as 1-(3-Chloroquinolin-7-yl)ethanone, which may lack a specific Safe...

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Author: BenchChem Technical Support Team. Date: April 2026

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For novel or specialized compounds such as 1-(3-Chloroquinolin-7-yl)ethanone, which may lack a specific Safety Data Sheet (SDS), a cautious and well-informed approach to waste management is imperative. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 1-(3-Chloroquinolin-7-yl)ethanone, synthesized from data on structurally similar compounds and established hazardous waste management principles.

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 1-(3-Chloroquinolin-7-yl)ethanone. The following guidance is based on the known hazards of the parent compound, quinoline, and general principles for the disposal of halogenated organic compounds. All personnel must conduct a thorough risk assessment for their specific experimental conditions and consult with their institution's Environmental Health and Safety (EHS) department. This document is intended to provide procedural guidance and does not supersede institutional or regulatory requirements.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

1-(3-Chloroquinolin-7-yl)ethanone is a halogenated derivative of quinoline. The presence of the quinoline core and the chloro- functional group necessitates that it be treated as a hazardous substance. The primary hazards associated with analogous compounds drive the stringent disposal requirements.

Inferred Hazard Profile:

Based on data from quinoline and similar chlorinated organic compounds, 1-(3-Chloroquinolin-7-yl)ethanone should be presumed to exhibit the following hazards:

Hazard ClassificationRationale and Potential EffectsSource(s)
Acute Toxicity (Oral, Dermal, Inhalation) Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]
Skin Corrosion/Irritation Causes skin irritation.[1][4]
Serious Eye Damage/Irritation Causes serious eye irritation or damage.[1][4]
Germ Cell Mutagenicity Suspected of causing genetic defects.[2]
Carcinogenicity May have carcinogenic potential.[2]
Hazardous to the Aquatic Environment Toxic to aquatic life with long-lasting effects.[2][5][6]

Due to these potential hazards, all waste materials containing 1-(3-Chloroquinolin-7-yl)ethanone, including empty containers, contaminated personal protective equipment (PPE), and cleanup materials, must be managed as hazardous waste.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory to minimize exposure risk during all handling and disposal procedures.[1]

  • Eye and Face Protection: Tightly fitting chemical safety goggles with side-shields are required. A face shield should be worn when there is a splash hazard.[1][7]

  • Hand Protection: Use chemical-resistant gloves, such as nitrile, that have been tested to EN 374 standards. Always inspect gloves for integrity before use.[1][2]

  • Body Protection: A laboratory coat is the minimum requirement. For larger quantities or tasks with a higher potential for exposure, chemical-resistant clothing or an apron is necessary.[1]

  • Respiratory Protection: All handling of 1-(3-Chloroquinolin-7-yl)ethanone and its waste must be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][8]

Segregation and Collection of Waste: Preventing Unwanted Reactions

Proper segregation of chemical waste is critical to prevent dangerous reactions.

  • Do Not Mix: Never mix 1-(3-Chloroquinolin-7-yl)ethanone waste with other waste streams unless explicitly authorized by your institution's EHS department.[8] Incompatible chemicals can react to produce heat, toxic gases, or even explosions.

  • Halogenated Waste Stream: As a chlorinated compound, waste containing 1-(3-Chloroquinolin-7-yl)ethanone should be collected in a designated "Halogenated Organic Waste" container.[9][10]

  • Separate Solids and Liquids: Segregate solid waste (e.g., contaminated gloves, weigh boats, absorbent pads) from liquid waste (e.g., unused solutions, reaction mixtures).[8]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the disposal of 1-(3-Chloroquinolin-7-yl)ethanone waste.

Step 1: Container Selection and Labeling

  • Container Choice: Use only approved hazardous waste containers that are chemically compatible with halogenated organic compounds. The container must have a tight-fitting screw cap.[11][12]

  • Labeling: Label the waste container before adding any waste. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "1-(3-Chloroquinolin-7-yl)ethanone"

    • The associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")

    • The date of first accumulation

Step 2: Waste Accumulation

  • Location: Waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[11][12]

  • Container Management: Keep the waste container securely closed at all times, except when actively adding waste.[11] This prevents the release of vapors and protects against spills.

Step 3: Handling Contaminated Materials

  • Solid Waste: Place all solid materials contaminated with 1-(3-Chloroquinolin-7-yl)ethanone (e.g., pipette tips, gloves, absorbent paper) into a designated solid halogenated waste container.

  • "Empty" Containers: The original container of 1-(3-Chloroquinolin-7-yl)ethanone, even when empty, must be treated as hazardous waste and disposed of in the same manner as the chemical itself.[11]

  • Decontamination: Decontaminate any reusable glassware by rinsing with a suitable solvent (e.g., acetone, ethanol) and collecting the rinsate in the liquid halogenated waste container.

Step 4: Spill Management

In the event of a spill, immediate and appropriate action is crucial.

  • Evacuate and Secure: Evacuate non-essential personnel from the area and restrict access.[6]

  • Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

  • Absorb: For liquid spills, cover with an inert absorbent material such as vermiculite, dry sand, or earth.[6]

  • Collect: Carefully collect the absorbed material and any contaminated soil or surfaces using non-sparking tools and place it in a labeled hazardous waste container.

  • Decontaminate: Clean the spill area thoroughly.

  • Do Not Use Water: Do not wash spills into the sewer system.[6]

Step 5: Final Disposal

  • Institutional Procedures: Follow your institution's specific procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) department to schedule a waste pickup.[8]

  • Licensed Disposal Facility: Your institution will arrange for the collected waste to be transported to a licensed hazardous waste disposal facility, in compliance with EPA regulations or equivalent local and national laws.[13]

Workflow and Decision-Making Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(3-Chloroquinolin-7-yl)ethanone.

DisposalWorkflow Disposal Workflow for 1-(3-Chloroquinolin-7-yl)ethanone start Start: Generation of 1-(3-Chloroquinolin-7-yl)ethanone Waste ppe Step 1: Don Appropriate PPE (Goggles, Gloves, Lab Coat) start->ppe waste_type Step 2: Identify Waste Type ppe->waste_type solid_waste Solid Waste (Contaminated PPE, etc.) waste_type->solid_waste Solid liquid_waste Liquid Waste (Solutions, Rinsate) waste_type->liquid_waste Liquid container_solid Step 3: Place in Labeled 'Solid Halogenated Waste' Container solid_waste->container_solid container_liquid Step 3: Place in Labeled 'Liquid Halogenated Waste' Container liquid_waste->container_liquid storage Step 4: Store in Satellite Accumulation Area (Container Closed) container_solid->storage container_liquid->storage full_container Step 5: Is Container Full? storage->full_container full_container->storage No contact_ehs Step 6: Contact EHS for Waste Pickup full_container->contact_ehs Yes end End: Waste Transferred to Licensed Disposal Facility contact_ehs->end

Caption: Disposal workflow for 1-(3-Chloroquinolin-7-yl)ethanone.

References

  • Benchchem. (n.d.). Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
  • ACTenviro. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
  • Chemos GmbH&Co.KG. (2019). Safety Data Sheet: quinoline.
  • Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know.
  • Merck Millipore. (n.d.). Safety Data Sheet.
  • Boston University. (2016). Chemical Waste Management Guide.
  • TCI Chemicals. (2025, November 5). Safety Data Sheet: 7-Chloroquinoline.
  • 3M. (2024, September 19). Safety Data Sheet.
  • Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from [Link]

  • NSW Environment Protection Authority. (2024, April 15). Chemical wastes.
  • NextSDS. (n.d.). 1-(2-chloroquinolin-3-yl)ethan-1-one — Chemical Substance Information.
  • Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
  • PENTA. (2025, May 13). Quinoline - SAFETY DATA SHEET.
  • Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
  • New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet.
  • Benchchem. (n.d.). Proper Disposal of Ethyl-quinolin-3-ylmethyl-amine: A Step-by-Step Guide for Laboratory Professionals.
  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.

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Handling

Personal protective equipment for handling 1-(3-Chloroquinolin-7-yl)ethanone

A Proactive Safety Framework for Handling 1-(3-Chloroquinolin-7-yl)ethanone This guide provides a comprehensive operational and safety framework for handling 1-(3-Chloroquinolin-7-yl)ethanone. In the absence of a specifi...

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Author: BenchChem Technical Support Team. Date: April 2026

A Proactive Safety Framework for Handling 1-(3-Chloroquinolin-7-yl)ethanone

This guide provides a comprehensive operational and safety framework for handling 1-(3-Chloroquinolin-7-yl)ethanone. In the absence of a specific Safety Data Sheet (SDS) for this compound, we have adopted a proactive, risk-based approach. Our recommendations are synthesized from the known hazard profiles of structurally analogous compounds, including quinolines, chlorinated aromatic molecules, and ketones. This document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical safely and effectively, ensuring both personal safety and experimental integrity.

Anticipated Hazard Profile: A Logic-Based Assessment

Understanding the potential risks is the cornerstone of laboratory safety. The molecular structure of 1-(3-Chloroquinolin-7-yl)ethanone incorporates three key functional groups, each contributing to its anticipated toxicological and hazard profile.

  • The Quinoline Core: Quinoline and its derivatives are known to possess biological activity, and toxicological reviews have identified the parent compound as a potential hepatocarcinogen in animal studies.[1][2] While many derivatives exhibit only slight to moderate toxicity, the potential for systemic effects upon exposure necessitates cautious handling.[3][4]

  • The Chloro- Substituent: Halogenated aromatic compounds frequently exhibit irritant properties. For instance, the closely related 7-Chloroquinoline is classified as a skin and serious eye irritant. This suggests a high probability that 1-(3-Chloroquinolin-7-yl)ethanone will cause irritation upon dermal or ocular contact.

  • The Ethanone (Acetyl) Group: As a ketone, this functional group can contribute to the overall irritant properties of the molecule. While the compound is a solid, dissolution in common laboratory solvents may introduce additional hazards associated with those carriers.

Based on this structural deconstruction, all handling procedures should assume the compound is, at a minimum:

  • Harmful if swallowed or inhaled.

  • A significant skin and eye irritant.[5]

  • Potentially toxic to specific organs with prolonged or repeated exposure.

Potential Hazard Basis of Assessment Primary Risk
Acute Toxicity (Oral/Inhalation) Based on general toxicity of quinoline derivatives.[3][4][6]Ingestion or inhalation of powder could lead to systemic toxic effects.
Skin Irritation/Corrosion High likelihood due to the chloro-substituent, a known feature of similar compounds like 7-Chloroquinoline.[7]Direct contact can cause localized redness, inflammation, or chemical burns.
Serious Eye Damage/Irritation High likelihood due to the chloro-substituent.[5]Accidental splash or powder contact could cause significant, possibly irreversible, eye damage.
Specific Target Organ Toxicity Potential based on data for the parent quinoline scaffold.[1][2]Chronic or high-level exposure may pose a risk to internal organs, particularly the liver.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory for all work involving 1-(3-Chloroquinolin-7-yl)ethanone. This "Always-On" protocol is designed to mitigate risks from incidental contact to emergency scenarios.

Primary Engineering Control: The Chemical Fume Hood

All manipulations involving the solid form of this compound must be performed inside a certified chemical fume hood. This is the most critical step in preventing respiratory exposure. The hood should have a verified face velocity appropriate for handling chemical powders.

Essential Protective Apparel
  • Eye and Face Protection: At a minimum, ANSI Z87-compliant chemical splash goggles are required.[8] When handling quantities greater than a few milligrams or when there is a heightened risk of splashing (e.g., during dissolution or transfer), a full-face shield must be worn over the chemical splash goggles.[9][10]

  • Hand Protection: A double-gloving technique is mandatory to provide robust protection against both the compound and any solvents used.

    • Inner Glove: A standard nitrile examination glove provides a base layer of protection and maintains dexterity.[11]

    • Outer Glove: The outer glove material should be selected for its high resistance to a broad range of chemicals. Butyl rubber is an excellent choice due to its high resistance to ketones, esters, and alcohols.[8]

    • Glove Change Protocol: Gloves must be inspected before each use and changed immediately if contamination is suspected or a breach occurs. Never wear contaminated gloves outside of the immediate work area (i.e., the fume hood).

Glove Material Recommended Use Limitations
Nitrile Excellent as an inner glove or for incidental contact with oils and some solvents.[10]Poor resistance to some ketones, chlorinated solvents, and aromatic hydrocarbons.[11]
Neoprene Good for work with acids, bases, alcohols, and fuels.[8]Less resistant to cuts and abrasions compared to nitrile.[10]
Butyl Rubber Recommended Outer Glove. Excellent for polar organics like ketones, esters, and aldehydes.[8][9]Poor resistance to hydrocarbons and chlorinated solvents.[11]
  • Body Protection: A flame-resistant lab coat, fully buttoned, is the minimum requirement. For procedures involving larger quantities or a significant risk of spills, a chemically resistant apron should be worn over the lab coat. Ensure clothing is made of natural fibers like cotton; synthetic fibers can melt and adhere to the skin in a fire.

  • Respiratory Protection: When engineering controls (i.e., a fume hood) are not available or may be insufficient, respiratory protection is required. This should be determined by a formal risk assessment, but would typically involve a half-mask or full-face respirator equipped with combination P100 (particulate) and organic vapor cartridges. All respirator use must be in accordance with a formal institutional respiratory protection program.

Operational and Disposal Plans

Step-by-Step Safe Handling Workflow
  • Preparation: Designate a specific area within the chemical fume hood for the procedure. Cover the work surface with absorbent, disposable bench paper. Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) before retrieving the chemical.

  • PPE Donning: Don PPE in the following order: lab coat, inner nitrile gloves, outer butyl rubber gloves, and finally, safety goggles/face shield.

  • Chemical Handling: Retrieve the container of 1-(3-Chloroquinolin-7-yl)ethanone. Open it only within the fume hood. Use a dedicated spatula to carefully weigh the desired amount onto a weigh boat or directly into a tared vessel. Keep the container covered as much as possible to minimize powder migration.

  • Post-Handling: Securely close the primary container. Clean any contaminated equipment within the fume hood.

  • Waste Segregation: All disposable items that have come into contact with the chemical (gloves, bench paper, pipette tips, weigh boats) are to be considered hazardous waste. Place them immediately into a designated, clearly labeled hazardous waste bag or container located inside the fume hood.

  • PPE Doffing: To prevent cross-contamination, remove PPE before leaving the work area in the following order: outer gloves (dispose of as hazardous waste), face shield/goggles, lab coat, and finally, inner gloves (dispose of as hazardous waste).

  • Hygiene: Immediately wash hands and forearms thoroughly with soap and water.[12]

Emergency Spill Response

For any spill, the immediate priority is personal safety. The following workflow outlines the response to a small, contained solid spill inside a chemical fume hood. For spills outside a hood, or for any large spill, evacuate the area and contact your institution's emergency response team.

Caption: Workflow for a small solid chemical spill inside a fume hood.

Disposal Plan

All waste streams containing 1-(3-Chloroquinolin-7-yl)ethanone must be treated as hazardous chemical waste.

  • Solid Waste: Contaminated PPE, weigh papers, and other disposable materials should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[12][13]

  • Liquid Waste: Solutions containing the compound, as well as solvent rinses of contaminated glassware, should be collected in a compatible, sealed, and labeled hazardous waste container. Do not mix incompatible waste streams.

  • Empty Containers: The original product container should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The defaced, rinsed container can then be disposed of according to institutional policy.

Consult your institution's Environmental Health & Safety (EH&S) department for specific collection and disposal procedures.[14] Never dispose of this chemical down the drain.[15]

Disclaimer: This guide is intended for informational purposes and is based on an analysis of related chemical structures. Always consult with your institution's safety office and review any available supplier information before beginning work. Your safety is your responsibility.

References

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